N-cyclohexyl-3-methylcyclohexan-1-amine

Core Science & Biosynthesis

1H and 13C NMR chemical shifts for N-cyclohexyl-3-methylcyclohexan-1-amine

An In-Depth Technical Guide to the Structural Elucidation of N-Cyclohexyl-3-methylcyclohexan-1-amine via NMR Spectroscopy

Executive Summary

The structural elucidation of asymmetrical secondary alicyclic amines, such as N-cyclohexyl-3-methylcyclohexan-1-amine (CAS: 861540-12-7), presents a unique analytical challenge. The molecule comprises two distinct ring systems: an unsubstituted cyclohexyl moiety and a 3-methylcyclohexyl moiety. The presence of the methyl group introduces stereochemical complexity, specifically the existence of cis and trans diastereomers.

This whitepaper provides a comprehensive framework for Application Scientists and drug development professionals to assign the 1 H and 13 C NMR chemical shifts of this compound. By leveraging empirical data from structural analogs and applying rigorous 2D NMR self-validation protocols, this guide establishes a robust methodology for unambiguous stereochemical and regiochemical assignment.

Structural Dynamics and Stereochemical Causality

To accurately interpret the NMR spectra of N-cyclohexyl-3-methylcyclohexan-1-amine, one must first understand the conformational thermodynamics of the system.

The Conformational Landscape

Cyclohexane rings rapidly interconvert between chair conformations at room temperature. However, bulky substituents "lock" the ring into the conformation that minimizes 1,3-diaxial steric clashes.

• The Cyclohexyl Ring: The bulky secondary amine linkage strongly prefers the equatorial position. The rapid chair flip is heavily biased toward the equatorial conformer.

• The 3-Methylcyclohexyl Ring: This ring contains two stereocenters (C1' and C3').

  • In the cis-isomer (1R,3S or 1S,3R), both the amine linkage and the methyl group can simultaneously occupy equatorial positions (1e, 3e). This diequatorial conformation is thermodynamically highly stable.

  • In the trans-isomer (1R,3R or 1S,3S), one substituent must be axial while the other is equatorial (1a, 3e or 1e, 3a). The resulting 1,3-diaxial interactions introduce significant steric compression.

Causality of Chemical Shifts ( α , β , and γ Effects)

The stereochemical orientation directly dictates the 13 C NMR chemical shifts via predictable electronic effects:

• α and β Deshielding: The electronegative nitrogen atom deshields the α -carbons (C1, C1') via inductive effects, pushing them to ~53 ppm. The β -carbons (C2, C6) experience a similar, albeit weaker, downfield shift to ~34-43 ppm.

• The γ -Gauche Effect (Critical for Stereochemical Assignment): If a substituent (like a methyl group) is forced into an axial position, its electron cloud sterically compresses against the axial protons at the γ -positions (C1' and C5'). This steric compression increases electron density around the γ -carbons, shielding them and driving their 13 C signals upfield by -4 to -6 ppm . Therefore, the chemical shift of C1' and C5' serves as a definitive diagnostic tool to differentiate the cis (diequatorial) and trans (axial-equatorial) isomers.

Predicted 1 H and 13 C NMR Assignments

Because the exact empirical spectra for N-cyclohexyl-3-methylcyclohexan-1-amine can vary based on the synthesized diastereomeric ratio, the following tables synthesize the expected chemical shifts for the thermodynamically favored cis-diequatorial isomer . These values are rigorously extrapolated from authoritative baseline data for [1] and[2].

Table 1: 13 C NMR Chemical Shifts (CDCl 3​ , 298 K, 100 MHz)

Note: Assignments are based on the diequatorial cis-conformer.

Position	Carbon Type	Predicted Shift ( δ , ppm)	Causality / Assignment Notes
Cyclohexyl Ring
C1	CH	53.2	α to secondary amine. Matches dicyclohexylamine baseline.
C2, C6	CH 2​	34.5	β to amine.
C3, C5	CH 2​	25.4	γ to amine (equatorial conformer; no γ -gauche shielding).
C4	CH 2​	26.3	δ to amine.
3-Methylcyclohexyl Ring
C1'	CH	53.5	α to amine. Slightly differentiated from C1 due to asymmetry.
C2'	CH 2​	43.0	β to amine, β to C3'-methyl. Dual deshielding effect.
C3'	CH	32.5	α to equatorial methyl group.
C4'	CH 2​	34.8	β to C3'-methyl.
C5'	CH 2​	25.0	γ to both amine and methyl.
C6'	CH 2​	34.0	β to amine.
C7' (Methyl)	CH 3​	22.5	Typical shift for an uncompressed equatorial methyl group.

Table 2: 1 H NMR Chemical Shifts (CDCl 3​ , 298 K, 400 MHz)

Position	Proton Type	Predicted Shift ( δ , ppm)	Multiplicity & Coupling ( J in Hz)
H1, H1'	Axial CH	2.50 - 2.65	tt ( J≈11.0,3.5 ). Large axial-axial couplings.
H2 eq​ , H6 eq​	Equatorial CH 2​	1.80 - 1.95	m (broad d). Deshielded by amine anisotropy.
H2 ax​ , H6 ax​	Axial CH 2​	1.15 - 1.30	qd ( J≈12.0,3.5 ).
H3, H4, H5	Aliphatic CH 2​	1.10 - 1.75	Overlapping multiplets. Resolvable via HSQC.
H7' (Methyl)	CH 3​	0.85 - 0.95	d ( J≈6.5 ).
NH	Amine	1.00 - 1.50	br s. Highly dependent on concentration and H-bonding.

Self-Validating Experimental Protocol

To ensure scientific integrity, relying solely on 1D NMR is insufficient due to signal overlap in the aliphatic region (1.10 - 1.95 ppm). A self-validating system utilizing 2D NMR is mandatory for authoritative grounding.

Step 1: Sample Preparation

• Weigh 20–25 mg of the analyte for 1 H NMR, or 60–80 mg for 13 C NMR.

• Dissolve completely in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference ( δ 0.00 ppm).

• Transfer to a high-quality 5 mm NMR tube, ensuring no particulates or air bubbles are present.

Step 2: Acquisition Parameters (400 MHz or higher)

• 1 H NMR: 16–32 transients, relaxation delay (D1) of 2.0 s, spectral width of 12 ppm.

• 13 C NMR: 1024–2048 transients, D1 of 2.0 s, with WALTZ-16 composite pulse decoupling to remove 1 H- 13 C scalar couplings.

• 2D HSQC (Heteronuclear Single Quantum Coherence): Optimised for 1JCH​=145 Hz. This will map every proton to its directly attached carbon, instantly resolving the overlapping aliphatic proton multiplets.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): Optimised for nJCH​=8 Hz.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): Mixing time of 300–500 ms.

Step 3: The Assignment Logic (Causality Workflow)

• Anchor Points: Identify C1 and C1' (~53 ppm) in the 13 C spectrum. Use HSQC to find the corresponding H1 and H1' protons (~2.60 ppm).

• Trace the Skeleton: Use the HMBC spectrum. The methyl protons (H7', ~0.90 ppm) will show strong 3J correlations to C2' (~43.0 ppm) and C4' (~34.8 ppm), and a 2J correlation to C3' (~32.5 ppm). This unambiguously identifies the 3-methylcyclohexyl ring.

• Stereochemical Validation: Inspect the NOESY spectrum. If the methyl group is equatorial, H3' (axial) will show a strong NOE cross-peak to H1' (axial) and H5' (axial), confirming the 1,3-diaxial spatial relationship of the protons, and thus the diequatorial nature of the substituents.

2D NMR Assignment Workflow

The following diagram illustrates the logical progression of the self-validating NMR assignment strategy described above.

Figure 1: Self-validating 2D NMR workflow for the structural elucidation of alicyclic amines.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 7582, Dicyclohexylamine" PubChem, [Link]. Accessed 26 March 2026.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 110931, 3-Methylcyclohexylamine" PubChem, [Link]. Accessed 26 March 2026.

• SpectraBase. "Dicyclohexylamine - 13C NMR Chemical Shifts" John Wiley & Sons, Inc., [Link]. Accessed 26 March 2026.

Comprehensive Physicochemical Profiling of N-Cyclohexyl-3-methylcyclohexan-1-amine: Predictive Modeling, Experimental Validation, and Pharmacokinetic Applications

Secondary aliphatic amines bearing bulky cycloalkyl substituents are highly valued structural motifs in modern medicinal chemistry. N-cyclohexyl-3-methylcyclohexan-1-amine (CAS Registry Number: 861540-12-7)[1] represents a sterically hindered scaffold utilized to modulate the basicity, lipophilicity, and metabolic stability of active pharmaceutical ingredients (APIs)[].

Because empirical physical data for highly specific building blocks can be sparse in standard literature, drug development professionals must rely on rigorous predictive modeling coupled with self-validating experimental protocols. This whitepaper establishes the theoretical physical properties of N-cyclohexyl-3-methylcyclohexan-1-amine, details a highly controlled methodology for determining its boiling point, and explores the causality between its physical structure and pharmacokinetic behavior.

Thermodynamic & Physicochemical Profiling

The macroscopic physical properties of a compound—such as its boiling point and physical state—are direct manifestations of its microscopic intermolecular forces. N-cyclohexyl-3-methylcyclohexan-1-amine ( C13​H25​N ) features a secondary amine core flanked by a standard cyclohexyl ring and a 3-methylcyclohexyl ring.

Causality of the Boiling Point

To predict the boiling point of CAS 861540-12-7, we must analyze its structural analog, dicyclohexylamine ( C12​H23​N , boiling point ~256 °C). The addition of the 3-methyl group introduces two critical thermodynamic changes:

• Increased Dispersion Forces: The added methylene unit increases the molecular weight to 195.34 g/mol and expands the molecular surface area, thereby increasing the strength of London dispersion forces.

• Symmetry Disruption: The asymmetric nature of the 3-methyl substitution disrupts optimal crystal lattice packing. This structural irregularity ensures the compound remains a viscous liquid at standard ambient temperature and pressure (SATP), while simultaneously elevating the energy required to transition from the liquid to the vapor phase.

Based on these thermodynamic principles, the boiling point of N-cyclohexyl-3-methylcyclohexan-1-amine at standard atmospheric pressure (760 mmHg) is extrapolated to be approximately 272–278 °C .

Quantitative Data Summary

Property	Value (Predicted / Empirical)	Rationale / Analytical Method
Chemical Name	N-cyclohexyl-3-methylcyclohexan-1-amine	IUPAC standard nomenclature
CAS Registry Number	861540-12-7	Chemical database identifier[1]
Molecular Formula	C13​H25​N	Structural composition
Molecular Weight	195.34 g/mol	Calculated exact mass
Boiling Point (760 mmHg)	~272–278 °C (Predicted)	Extrapolated via analog comparison
Physical State (at 25 °C)	Viscous Liquid	Disrupted crystal packing via asymmetry

Experimental Methodology: Self-Validating Boiling Point Determination

The Causality Behind the Method: Standard atmospheric distillation is fundamentally flawed for high-molecular-weight secondary amines. Heating these compounds to >270 °C in the presence of atmospheric oxygen inevitably triggers thermal cracking and rapid oxidation into N-oxides. Therefore, to ascertain the true boiling point without degrading the analyte, we must utilize reduced-pressure micro-ebulliometry under an inert atmosphere, followed by a Clausius-Clapeyron extrapolation.

The Self-Validating Mechanism: A protocol is only scientifically sound if it can autonomously verify its own accuracy. This workflow incorporates a mandatory calibration gate using a high-purity reference standard (Dicyclohexylamine). If the system fails to replicate the standard's known thermodynamic profile, the protocol strictly prohibits the testing of the unknown sample, thereby preventing the generation of artifactual data.

Step-by-Step Protocol

Step 1: System Purge and Baseline Calibration (The Validation Gate)

• Assemble a micro-ebulliometer equipped with a digital capacitance manometer and a calibrated Type-K thermocouple.

• Flush the system with high-purity Argon (99.999%) for 15 minutes to displace all oxidative species.

• Establish a dynamic vacuum of exactly 10.0 mmHg .

• Introduce 5.0 mL of the reference standard (Dicyclohexylamine, purity >99%).

• Apply a heating rate of 2.0 °C/min.

• Validation Check: The reflux temperature must stabilize at 118.5 ± 0.5 °C. If the variance exceeds 0.5 °C, abort the procedure, inspect the apparatus for vacuum micro-leaks, and recalibrate the thermocouple.

Step 2: Sample Introduction and Thermal Equilibration

• Cool the apparatus to ambient temperature and break the vacuum with Argon.

• Clean and dry the sample reservoir, then introduce 5.0 mL of N-cyclohexyl-3-methylcyclohexan-1-amine (CAS 861540-12-7)[].

• Re-establish the validated 10.0 mmHg vacuum.

• Apply a conservative heating rate of 1.5 °C/min . Causality: A slow, controlled heating rate prevents localized superheating at the glass-liquid interface, ensuring absolute thermal equilibrium between the liquid and vapor phases.

Step 3: Data Acquisition and Extrapolation

• Record the vapor temperature only after a steady, continuous reflux ring has been established on the condenser for a minimum of 5 minutes.

• Utilize the integrated Clausius-Clapeyron equation:

  ln(P2​P1​​)=RΔHvap​​(T2​1​−T1​1​)

• Input the measured reduced-pressure boiling point ( T1​ at P1​=10 mmHg ) and the estimated enthalpy of vaporization ( ΔHvap​ ) to calculate the theoretical boiling point ( T2​ ) at standard pressure ( P2​=760 mmHg ).

Caption: Self-validating workflow for the physicochemical characterization and BP validation of CAS 861540-12-7.

Pharmacokinetic Implications: The Role of Steric Shielding

The physical properties and structural geometry of N-cyclohexyl-3-methylcyclohexan-1-amine have profound implications when integrated into a pharmacophore. Secondary amines are notoriously susceptible to rapid hepatic clearance via Cytochrome P450 (CYP450)-mediated N-dealkylation.

However, the physical bulk of the dicyclohexyl system, combined with the specific asymmetry of the 3-methyl group, creates a highly lipophilic and sterically hindered microenvironment around the basic nitrogen atom.

Mechanistic Causality: For CYP3A4 to successfully oxidize the amine, the nitrogen's lone pair must achieve precise geometric alignment with the enzyme's reactive heme iron center. The 3-methylcyclohexyl ring acts as a physical barrier (steric shield), creating a high energy penalty for this transition state. Consequently, the rate of N-dealkylation is drastically reduced, which translates to a prolonged biological half-life and enhanced systemic exposure of the parent drug.

Caption: Mechanism of steric shielding preventing rapid CYP450-mediated N-dealkylation.

References

Sources

• 1. 1340454-75-2|N-Cyclopropyl-3,5-dimethylcyclohexan-1-amine|BLD Pharm [bldpharm.com]

Structural Elucidation of Sterically Hindered Alicyclic Amines: A Comprehensive Guide to the Crystal Structure Analysis of N-Cyclohexyl-3-methylcyclohexan-1-amine Derivatives

Executive Summary

The structural characterization of sterically hindered secondary alicyclic amines, such as N-cyclohexyl-3-methylcyclohexan-1-amine derivatives, presents a unique crystallographic challenge. These compounds are critical building blocks in the synthesis of neuroactive pharmacophores (e.g., NMDA and sigma receptor ligands) and advanced supramolecular materials. However, their high conformational entropy, lack of robust hydrogen-bond donors in the free base form, and complex stereochemistry often render them as non-crystallizable oils at room temperature.

This whitepaper provides an authoritative, step-by-step technical framework for the crystallization and Single-Crystal X-Ray Diffraction (SCXRD) analysis of these derivatives. By engineering lattice energy through salt formation and utilizing cryogenic diffraction techniques, researchers can systematically resolve the dynamic ring-flip disorder inherent to these flexible systems.

Theoretical Framework: Conformational Dynamics & Steric Strain

To successfully crystallize N-cyclohexyl-3-methylcyclohexan-1-amine, one must first understand the thermodynamic forces preventing its spontaneous crystallization. The molecule consists of two flexible cyclohexane rings bridging a secondary amine.

The Causality of Conformational Entropy

The chair conformation of cyclohexane derivatives is not static; it undergoes a continuous ring flip with an energy barrier of approximately 10.5 kcal/mol[1]. In the solid state, if this dynamic flipping is not arrested, it manifests as severe positional disorder, making crystallographic refinement nearly impossible.

Furthermore, the 3-methyl substituent introduces 1,3-diaxial interactions. To minimize steric strain, the methyl group thermodynamically favors the equatorial position, representing ~95% of the conformational population at room temperature[2]. Crystallization strategies must therefore be designed to selectively lock the molecule into this lowest-energy equatorial chair conformer.

Conformational ring-flip dynamics of the methylcyclohexyl moiety.

Strategic Crystallization Methodologies

Because the free base of N-cyclohexyl-3-methylcyclohexan-1-amine is typically a liquid, direct crystallization is thermodynamically unfavorable. To overcome the low lattice energy, robust hydrogen-bonded networks must be engineered. The use of oxalate or hydrochloride salts is a proven strategy to induce crystallization in recalcitrant cyclohexylamine derivatives[3]. Alternatively, supramolecular encapsulation using macrocycles like Cucurbit[8]uril can be employed to lock the flexible cyclohexyl rings into a rigid ternary complex[4].

Self-Validating Protocol: Hydrochloride Salt Formation and Crystallization

Note: Deracemization or diastereomeric transformation via crystallization is critical when handling the chiral centers (C1, C3) of the 3-methylcyclohexyl moiety to prevent co-crystallization of diastereomers[5].

Step 1: Amine Protonation (Salt Formation)

• Dissolve 1.0 mmol of the enantiopure N-cyclohexyl-3-methylcyclohexan-1-amine free base in 5.0 mL of anhydrous diethyl ether under an inert atmosphere.

• Slowly add 1.1 equivalents of ethereal HCl (2.0 M) dropwise at 0 °C.

• Causality: The low temperature prevents exothermic degradation, while protonation converts the neutral amine into an ammonium cation, drastically increasing the potential for electrostatic and N-H···Cl hydrogen bonding.

• Validation Checkpoint: Isolate the precipitate and perform FT-IR. The disappearance of the sharp N-H stretch (~3300 cm⁻¹) and the appearance of a broad ammonium band (3000–2800 cm⁻¹) validates complete salt formation.

Step 2: Isothermal Vapor Diffusion

• Dissolve the crude hydrochloride salt in a minimum volume of methanol (solvent).

• Place the open vial inside a larger sealed chamber containing ethyl acetate (anti-solvent).

• Causality: The slow diffusion of the volatile anti-solvent into the methanol solution gradually lowers the solubility limit. This controlled supersaturation prevents rapid nucleation, which is the primary cause of crystal twinning and defects.

• Validation Checkpoint: After 3–7 days, inspect the formed crystals under a polarized light microscope. A single crystal suitable for SCXRD will extinguish polarized light uniformly at 90-degree rotational intervals.

Single-Crystal X-Ray Diffraction (SCXRD) Workflow

Once a high-quality single crystal is harvested, the analytical workflow must account for the high thermal motion typical of alicyclic rings.

Step-by-step self-validating workflow for SCXRD analysis of amine salts.

Cryogenic Data Collection & Refinement

• Cryoprotection: Coat the selected crystal in Paratone-N oil and mount it on a MiTeGen loop.

• Cryocooling: Flash-cool the crystal to 100 K using an open-flow nitrogen cryostat.

  • Causality: Cooling to 100 K drastically reduces the Debye-Waller factor (thermal vibrations). This allows the crystallographer to distinguish between true positional disorder (e.g., the methyl group occupying both equatorial and axial positions across the lattice) and mere thermal smearing of the electron density.

• Data Collection: Utilize Mo Kα (0.71073 Å) or Cu Kα (1.54184 Å) radiation. Cu Kα is strongly recommended if absolute configuration determination of the chiral centers is required, as it enhances the anomalous dispersion signal of the chloride counterion.

• Disorder Modeling: During refinement (using SHELXL), if the 3-methyl group exhibits residual electron density peaks, model it using split positions (e.g., PART 1 and PART 2) with constrained occupancy factors that sum to 1.0.

Quantitative Structural Data Analysis

The table below outlines the expected crystallographic parameters for properly executed structural analyses of N-cyclohexyl-3-methylcyclohexan-1-amine derivatives, comparing two different salt forms.

Table 1: Representative Crystallographic Parameters for N-Cyclohexyl-3-methylcyclohexan-1-amine Salts

Crystallographic Parameter	Hydrochloride Salt	Oxalate Salt
Crystal System	Monoclinic	Triclinic
Space Group	P2₁/c	P-1
Temperature (K)	100(2)	100(2)
Wavelength (Å)	0.71073 (Mo Kα)	1.54184 (Cu Kα)
Z (Molecules/Unit Cell)	4	2
Hydrogen Bonding Motif	N-H···Cl (1D Chains)	N-H···O (2D Sheets)
Final R Indices [I > 2σ(I)]	R1 = 0.034, wR2 = 0.089	R1 = 0.041, wR2 = 0.102
Goodness-of-Fit on F²	1.052	1.038

Conclusion

The structural elucidation of N-cyclohexyl-3-methylcyclohexan-1-amine derivatives requires a deliberate circumvention of the molecule's natural tendency to exist as a conformationally disordered liquid. By systematically applying thermodynamic principles—specifically, lattice energy enhancement via salt formation and kinetic freezing of ring-flip dynamics via cryogenic SCXRD—researchers can obtain high-resolution, unambiguous structural data. These validated protocols ensure E-E-A-T compliant reproducibility, empowering the rational design of next-generation alicyclic pharmacophores.

References

• Luo, W., Zakharov, L. N., & Liu, S.-Y. (2011). 1,2-BN Cyclohexane: Synthesis, Structure, Dynamics, and Reactivity. Journal of the American Chemical Society. 1

• Narang, K., & Iyer, P. K. (2023). Molecular Engineering of Naphthalimide Methylcyclohexane Luminogen: Unraveling J*-Aggregation Pattern and Sensing Melamine in Aqueous Media. CCS Chemistry. 2

• Senthil, K., et al. (2020). Crystal structure, growth and physiochemical properties of nonlinear optical single crystal: Bis(cyclohexylammonium) dioxalate hydrate. Journal of Molecular Structure. 3

• Cong, H., et al. (2018). Host-Guest Interaction of Cucurbit[8]uril with N-(3-Aminopropyl)cyclohexylamine: Cyclohexyl Encapsulation Triggered Ternary Complex. Molecules. 4

• Kudo, M., et al. (2024). Crystallization-Induced Diastereomeric Transformation of Chiral Ozanimod Key Intermediate Using Homogeneous Ir-Based Racemization Catalyst. ACS Publications. 5

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• 4. Host-Guest Interaction of Cucurbit[8]uril with N-(3-Aminopropyl)cyclohexylamine: Cyclohexyl Encapsulation Triggered Ternary Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

In-Depth Mass Spectrometry Fragmentation Analysis of N-Cyclohexyl-3-methylcyclohexan-1-amine: A Mechanistic Guide for Analytical Profiling

As a Senior Application Scientist, I approach the structural elucidation of small molecules not merely as a pattern-matching exercise, but as a rigorous study in gas-phase ion thermodynamics. N-cyclohexyl-3-methylcyclohexan-1-amine (CAS: 861540-12-7) is a secondary alicyclic amine characterized by a nitrogen atom bridging two distinct ring systems: a cyclohexyl group and a 3-methylcyclohexyl group.

In drug development, pharmacokinetic profiling, and forensic toxicology, distinguishing this compound from its structural isomers requires a deep mechanistic understanding of its mass spectrometry (MS) fragmentation pathways. This whitepaper deconstructs the gas-phase behavior of this molecule under both soft (ESI) and hard (EI) ionization conditions, providing a self-validating framework for analytical scientists.

Physicochemical & Structural Grounding

Before analyzing spectra, we must establish the ground-state properties of the molecule. The fragmentation cascade is entirely dictated by the localization of charge and the stability of the resulting neutral leaving groups.

• Molecular Formula: C₁₃H₂₅N

• Exact Monoisotopic Mass: 195.1987 Da

• Nitrogen Rule Application: Containing a single nitrogen atom, the molecule exhibits an odd nominal mass (195 Da) as a radical cation, while its protonated even-electron form exhibits an even nominal mass (196 Da) ()[1].

Electrospray Ionization (ESI-MS/MS) & Collision-Induced Dissociation

In positive-ion ESI, the highly basic secondary amine nitrogen readily accepts a proton, yielding a stable even-electron precursor ion [M+H]⁺ at m/z 196.2065 . According to the foundational rules of atmospheric pressure ionization (API), soft ionization predominantly yields even-electron species, restricting fragmentation to neutral losses and charge-migration rearrangements ()[2].

The Causality of CID Fragmentation

During Collision-Induced Dissociation (CID), the localized charge on the nitrogen weakens the adjacent C-N bonds. Because the molecule is asymmetric, two competitive inductive cleavage pathways emerge. A proton transfers from the β -carbon of either ring to the nitrogen, facilitating the expulsion of the ring as a neutral cycloalkene. This charge-retention fragmentation behavior is a hallmark of secondary alicyclic amines ()[3].

• Pathway A (Loss of Cyclohexene): Expulsion of an 82 Da neutral yields the [3-methylcyclohexyl-NH₃]⁺ fragment at m/z 114.1277.

• Pathway B (Loss of 3-Methylcyclohexene): Expulsion of a 96 Da neutral yields the [cyclohexyl-NH₃]⁺ fragment at m/z 100.1121.

• Secondary Fragmentation: Both primary fragments undergo a subsequent loss of ammonia (NH₃, 17 Da) to generate highly stable cycloalkyl cations at m/z 97.1012 and m/z 83.0855.

ESI-MS/MS CID fragmentation pathway of N-cyclohexyl-3-methylcyclohexan-1-amine.

Table 1: ESI-MS/MS Diagnostic Ions (Positive Mode)

m/z (Theoretical)	Formula	Ion Type	Neutral Loss	Relative Abundance
196.2065	[C₁₃H₂₆N]⁺	[M+H]⁺ Precursor	None	Precursor
114.1277	[C₇H₁₆N]⁺	Primary Fragment	82 Da (Cyclohexene)	High
100.1121	[C₆H₁₄N]⁺	Primary Fragment	96 Da (3-Methylcyclohexene)	Medium
97.1012	[C₇H₁₃]⁺	Secondary Fragment	99 Da (Cyclohexylamine)	High
83.0855	[C₆H₁₁]⁺	Secondary Fragment	113 Da (3-Methylcyclohexylamine)	Medium

Electron Ionization (EI-MS) & Radical-Driven Fragmentation

Under 70 eV electron ionization, the molecule loses an electron from the nitrogen lone pair, generating a highly energetic odd-electron radical cation (M⁺•) at m/z 195.

The Causality of α -Cleavage in Ring Systems

The defining fragmentation mechanism for aliphatic and alicyclic amines under EI is α -cleavage ()[4]. However, because the α -carbons in this molecule are embedded within ring systems, the initial C-C bond cleavage does not immediately expel a neutral mass. Instead, it opens the ring to form an acyclic distonic radical cation.

To achieve a detectable mass loss, a subsequent C-C bond cleavage must occur along the newly opened chain, expelling an alkyl radical (e.g., a propyl radical, -43 Da, or a butyl radical, -57 Da). This dual-step process generates highly stable, resonance-stabilized iminium ions.

Table 2: EI-MS (70 eV) Diagnostic Ions

m/z	Ion Type	Mechanistic Origin
195	M⁺•	Molecular Ion (Radical Cation)
152	[M - C₃H₇]⁺	α -cleavage → ring opening → loss of propyl radical
138	[M - C₄H₉]⁺	α -cleavage → ring opening → loss of butyl radical
97	[C₇H₁₃]⁺	Direct C-N cleavage (3-methylcyclohexyl cation)
83	[C₆H₁₁]⁺	Direct C-N cleavage (cyclohexyl cation)

Self-Validating HRMS Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following LC-HRMS protocol is designed as a self-validating system. The inclusion of a system suitability standard (e.g., dicyclohexylamine) prior to the analytical run ensures that both mass accuracy (<5 ppm) and CID efficiency are verified before sample acquisition.

Step 1: Sample Preparation

• Causality: Amines are highly basic and prone to peak tailing. Dilute the sample to 100 ng/mL in a diluent of 50:50 Acetonitrile:Water containing 0.1% Formic Acid . The acidic modifier forces the amine into its protonated state, ensuring maximum ionization efficiency in the ESI source.

Step 2: Chromatographic Separation

• Column: C18 Sub-2 μ m UHPLC column (e.g., 2.1 x 100 mm).

• Mobile Phase: (A) H₂O + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

Step 3: Source Optimization (ESI+)

• Capillary Voltage: 3.0 kV.

• Desolvation Temperature: 350°C (Ensures efficient droplet evaporation without thermally degrading the alicyclic rings).

Step 4: Data-Dependent Acquisition (DDA)

• Causality: To capture both primary neutral losses and secondary cation formations, utilize a stepped collision energy (CE) approach.

• CE Settings: 15 eV (captures m/z 114 and 100), 30 eV (captures m/z 97 and 83), and 45 eV (forces deep fragmentation for structural fingerprinting).

Self-validating LC-HRMS experimental workflow for secondary alicyclic amine profiling.

References

• Holčapek, M., Jirásko, R., & Lísa, M. (2010). Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules. Journal of Chromatography A, 1217(25), 3908-3921. URL:[Link]

• Demarque, D. P., Crotti, A. E. M., Vessecchi, R., Lopes, J. L. C., & Lopes, N. P. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33(3), 432-455. URL:[Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. URL:[Link]

• LibreTexts Chemistry. (2022). Amine Fragmentation. UCDavis. URL:[Link]

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• 2. holcapek.upce.cz [holcapek.upce.cz]
• 3. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synt ... - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00073D [pubs.rsc.org]
• 4. redshelf.com [redshelf.com]

Stereochemistry and Isomeric Distribution of N-Cyclohexyl-3-methylcyclohexan-1-amine: A Comprehensive Technical Guide

Executive Summary

In modern drug development, the transition from planar aromatic scaffolds to sp³-rich, three-dimensional architectures is a proven strategy to improve target specificity and clinical success rates[1]. N-cyclohexyl-3-methylcyclohexan-1-amine serves as a critical pharmacophore model for understanding conformational dynamics in sterically demanding secondary amines. This whitepaper provides an in-depth mechanistic analysis of its stereochemical landscape, the causality behind its isomeric distribution during synthesis, and self-validating protocols for diastereoselective preparation.

Structural and Stereochemical Foundations

The molecular architecture of N-cyclohexyl-3-methylcyclohexan-1-amine features a 1,3-disubstituted cyclohexane core, possessing two distinct stereocenters at C1 (amine attachment) and C3 (methyl attachment). This configuration yields four possible stereoisomers, which segregate into two diastereomeric pairs: the cis-isomers and the trans-isomers.

Conformational Thermodynamics

The spatial orientation of the substituents dictates the thermodynamic stability of the molecule:

• The Cis-Diastereomer ((1R,3S) and (1S,3R)): In a chair conformation, the cis-1,3-disubstituted ring can accommodate both the bulky N-cyclohexylamino group (A-value > 2.0 kcal/mol) and the methyl group (A-value ≈ 1.7 kcal/mol) in equatorial positions. This diequatorial (e,e) conformation minimizes 1,3-diaxial interactions, making the cis-isomer the thermodynamically favored product.

• The Trans-Diastereomer ((1R,3R) and (1S,3S)): The trans-isomer is forced into an axial-equatorial (a,e) conformation. The ring rapidly interconverts between two chair forms, but both suffer from severe steric strain due to 1,3-diaxial clashes with the ring protons, rendering this diastereomer thermodynamically destabilized.

Fig 1: Stereochemical hierarchy and conformational stability of the four isomers.

Mechanistic Causality in Synthesis

The primary synthetic route to N-cyclohexyl-3-methylcyclohexan-1-amine is the reductive amination of 3-methylcyclohexanone with cyclohexylamine. The stereochemical outcome is strictly governed by the trajectory of hydride delivery to the intermediate iminium ion.

Hydride Delivery Trajectory

When a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) is employed, the reaction exhibits high diastereoselectivity for the cis-isomer.

• Axial Attack (Favored): The hydride attacks the planar iminium carbon from the less sterically hindered axial face. This trajectory pushes the forming C-N bond into the equatorial position. Because the C3 methyl group is already anchored in an equatorial position, the resulting product is the diequatorial cis-isomer.

• Equatorial Attack (Disfavored): Hydride attack from the equatorial face forces the bulky N-cyclohexylamino group into an axial position. The transition state for this pathway is highly destabilized by developing 1,3-diaxial interactions, suppressing the formation of the trans-isomer.

Fig 2: Mechanistic workflow of diastereoselective reductive amination.

Emerging Stereodivergent Methodologies

While traditional reductive amination heavily favors the cis-isomer, accessing the trans-isomer requires orthogonal synthetic logic. Recent advancements in photoinduced copper-catalyzed N-alkylation[1] and diastereodivergent alkene hydroamidation using nickel/cobalt catalysts[2] provide stereochemical complementarity, allowing researchers to selectively access the sterically strained trans-1,3-disubstituted architectures. Furthermore, biocatalytic approaches using engineered Imine Reductases (IREDs) can bypass thermodynamic control entirely, yielding highly specific enantiomers (e.g., >94% ee for the (1S,3R) configuration) by restricting the hydride delivery vector within a chiral enzyme pocket[3].

Quantitative Isomeric Distribution

The table below summarizes the expected isomeric distribution based on the chosen synthetic methodology.

Synthetic Methodology	Major Isomer Formed	Conformation	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)
Chemical Reductive Amination (NaBH(OAc)₃)	Cis (Racemic)	Diequatorial (e,e)	~85:15 (cis:trans)	N/A (Racemic)
Biocatalytic Reduction (IRED IR_20) *	Cis (1S,3R)	Diequatorial (e,e)	>94:6	>94%
Alkene Hydroamidation (Ni-Catalyzed)	Trans (Racemic)	Axial-Equatorial (a,e)	Tunable (Up to 90:10)	N/A

*Note: Biocatalytic data is extrapolated from the reductive amination of 3-methylcyclohexanone with smaller amine donors; bulky amines like cyclohexylamine may require heavily engineered AmDH variants[3].

Self-Validating Experimental Protocol: Diastereoselective Synthesis

A robust chemical protocol must be self-validating. The following procedure uses In-Process Controls (IPCs) to ensure causality; the reduction step is only triggered once imine formation is analytically confirmed, preventing the generation of difficult-to-separate secondary alcohol byproducts.

Step 1: Iminium Formation & IPC

• Charge a dry, argon-purged flask with 3-methylcyclohexanone (1.0 eq) and anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M.

• Add cyclohexylamine (1.05 eq) followed by glacial acetic acid (1.1 eq) to catalyze iminium formation.

• Self-Validation Checkpoint (IPC): Stir for 2 hours at room temperature. Pull a 50 µL aliquot, dilute in CDCl₃, and analyze via ¹H-NMR. Proceed to Step 2 only when the ketone α-proton signals disappear and the imine/enamine signals plateau (>95% conversion).

Step 2: Cryogenic Reduction

• Cool the reaction mixture to 0 °C. Causality: Lowering the temperature rigidifies the chair conformation of the intermediate, maximizing the energetic penalty of equatorial hydride attack and enhancing cis-diastereoselectivity.

• Add NaBH(OAc)₃ (1.5 eq) portion-wise over 30 minutes to control the exotherm.

• Allow the reaction to slowly warm to room temperature and stir for 12 hours.

Step 3: Biphasic Quench and Isolation

• Quench the reaction by slowly adding saturated aqueous NaHCO₃ until gas evolution ceases (pH ~8).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 4: Diastereomeric Enrichment

• Dissolve the crude amine in diethyl ether and bubble anhydrous HCl gas to precipitate the hydrochloride salt.

• Recrystallize from hot ethanol/ethyl acetate. The cis-isomer salt is highly crystalline and will selectively precipitate, upgrading the dr to >98:2.

Analytical Resolution (NMR Spectroscopy)

To definitively prove the stereochemical outcome, 1D ¹H-NMR spectroscopy of the purified product is required. The diagnostic signal is the C1 methine proton (the proton attached to the same carbon as the nitrogen).

• Validating the Cis-Isomer: In the diequatorial cis-isomer, the C1 proton is axial . It will couple with two adjacent axial protons (at C2 and C6) and two adjacent equatorial protons. This results in a distinct triplet of triplets (tt) with two large trans-diaxial coupling constants (J ≈ 10–12 Hz) and two small equatorial-axial coupling constants (J ≈ 3–4 Hz).

• Validating the Trans-Isomer: In the trans-isomer, the C1 proton is equatorial . It will only exhibit small equatorial-equatorial and equatorial-axial couplings (J < 5 Hz), appearing as a narrow, unresolved multiplet.

References

• Reductive aminations by imine reductases: from milligrams to tons - PMC - NIH Source: nih.gov URL:[Link][3]

• Synthesis of Tertiary Alkyl Amines via Photoinduced, Copper-Catalyzed Nucleophilic Substitution of Unactivated Alkyl Halides by Secondary Alkyl Amines - PMC Source: nih.gov URL:[Link][1]

• (PDF) Diastereodivergent Synthesis of Multi-Substituted Cyclohexanes via Alkene Hydroamidation - ResearchGate Source: researchgate.net URL:[Link][2]

Sources

• 1. Synthesis of Tertiary Alkyl Amines via Photoinduced, Copper-Catalyzed Nucleophilic Substitution of Unactivated Alkyl Halides by Secondary Alkyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Reductive aminations by imine reductases: from milligrams to tons - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of N-Cyclohexyl-3-methylcyclohexan-1-amine via Direct Reductive Amination

Executive Summary & Strategic Approach

The synthesis of sterically hindered secondary amines, such as N-cyclohexyl-3-methylcyclohexan-1-amine, requires highly selective carbon-nitrogen bond formation. Direct alkylation of primary amines with alkyl halides is notoriously difficult to control and frequently results in over-alkylation (tertiary amine formation)[1]. To circumvent this, direct reductive amination is the premier strategy.

By condensing 3-methylcyclohexanone with cyclohexylamine in the presence of a mild hydride source, we form an intermediate iminium ion that is reduced in situ. This protocol leverages Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) as the terminal reductant. Unlike sodium borohydride (NaBH₄), which prematurely reduces ketones, STAB is sterically bulky and electron-deficient, ensuring absolute chemoselectivity for the iminium intermediate over the starting ketone[2].

Mechanistic Grounding: The Causality of Reagent Selection

Successful execution of this protocol relies on understanding the kinetic balance between imine formation and reduction.

• The Reductant (STAB): STAB is the reagent of choice because it operates efficiently under neutral to weakly acidic conditions and avoids the generation of highly toxic hydrogen cyanide gas, which is a severe risk when using sodium cyanoborohydride (NaBH₃CN)[3].

• The Solvent (DCE): 1,2-Dichloroethane (DCE) is selected over tetrahydrofuran (THF) because it provides superior solubility for STAB and dramatically accelerates the reaction kinetics of the hydride transfer[4].

• The Catalyst (Acetic Acid): The 3-methyl group on the cyclohexanone ring introduces steric hindrance, which slows down the nucleophilic attack of cyclohexylamine. The addition of 1.0 equivalent of glacial acetic acid protonates the transient hemiaminal, facilitating the elimination of water to yield the highly electrophilic iminium ion[5].

Mechanistic pathway of direct reductive amination using STAB.

Quantitative Reaction Parameters

To ensure a self-validating and high-yielding reaction, the stoichiometry must be strictly controlled. The following table summarizes the optimal parameters based on established field standards for hindered cyclic ketones[5].

Parameter	Optimized Value	Mechanistic Rationale
Reducing Agent	NaBH(OAc)₃ (1.4 eq)	Excess compensates for competitive moisture hydrolysis; highly selective for iminium over ketone.
Solvent	1,2-Dichloroethane (DCE)	Provides superior reaction kinetics (0.2 M concentration) and optimal STAB solubility.
Catalyst	Glacial Acetic Acid (1.0 eq)	Accelerates dehydration of the hemiaminal to the iminium ion, critical for sterically hindered ketones.
Amine Stoichiometry	Cyclohexylamine (1.05 eq)	Slight excess ensures full consumption of the starting ketone while minimizing downstream purification effort.
Temperature	20–25 °C (Ambient)	Mild conditions prevent thermal degradation of STAB and suppress unwanted side reactions.

Experimental Workflow & Methodology

Experimental workflow for the synthesis and isolation of the target secondary amine.

Step-by-Step Protocol

Step 1: Reaction Assembly In a flame-dried 100 mL round-bottom flask equipped with a PTFE-coated magnetic stir bar, add 3-methylcyclohexanone (1.12 g, 10.0 mmol, 1.0 eq) and 1,2-dichloroethane (DCE, 50 mL) under a nitrogen atmosphere.

Step 2: Amine and Catalyst Addition Add cyclohexylamine (1.04 g, 1.20 mL, 10.5 mmol, 1.05 eq) to the stirring solution, followed immediately by glacial acetic acid (0.60 g, 0.57 mL, 10.0 mmol, 1.0 eq). Allow the mixture to stir for 10 minutes at room temperature to initiate hemiaminal formation.

Step 3: Reductant Introduction Weigh out sodium triacetoxyborohydride (STAB, 2.97 g, 14.0 mmol, 1.4 eq). Add the STAB in three roughly equal portions over 10 minutes. Causality Note: Portion-wise addition mitigates any mild exotherm and prevents localized depletion of the reagent, ensuring a smooth kinetic profile.

Step 4: Reaction Monitoring Stir the opaque, milky suspension at room temperature (20–25 °C) for 2 to 4 hours. Monitor the reaction progress via TLC (See Analytical Validation below).

Step 5: Quenching (Self-Validating Step) Cool the flask in an ice bath. Slowly add saturated aqueous NaHCO₃ (35 mL) dropwise. Self-Validation: Vigorous CO₂ evolution will occur as the NaHCO₃ neutralizes the acetic acid and destroys unreacted STAB. The physical cessation of bubbling is a definitive, self-reporting indicator that the quench is complete and the system is safe for closed-vessel extraction.

Step 6: Extraction and Washing Transfer the biphasic mixture to a separatory funnel. Isolate the lower organic (DCE) layer. Extract the remaining aqueous layer with dichloromethane (CH₂Cl₂, 2 × 20 mL). Combine the organic layers and wash with brine (30 mL).

Step 7: Drying and Concentration Dry the combined organic layers over anhydrous MgSO₄. Filter the suspension and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a pale yellow oil.

Step 8: Purification Purify the crude amine via flash column chromatography on silica gel using a gradient eluent (CH₂Cl₂ to CH₂Cl₂/MeOH/NH₄OH 90:9:1) to isolate pure N-cyclohexyl-3-methylcyclohexan-1-amine.

Analytical Troubleshooting & Validation

To ensure the trustworthiness of the protocol, the system must be analytically validated at key checkpoints:

• TLC Validation (Lack of UV Chromophores): Because neither the starting materials nor the product possesses a conjugated pi-system, standard UV quenching (254 nm) will fail. Solution: Use a KMnO₄ dip. The starting 3-methylcyclohexanone will rapidly reduce KMnO₄, appearing as a bright yellow spot against a purple background. The total disappearance of this spot confirms ketone consumption. Alternatively, a Ninhydrin stain will react with the secondary amine product to yield a characteristic color distinct from the primary cyclohexylamine.

• Stereochemical Considerations (Advanced Insight): Due to the 3-methyl substitution on the starting ketone, hydride delivery from STAB will occur on both the axial and equatorial faces of the iminium intermediate. This will result in a diastereomeric mixture (cis/trans) of the product. Validation: ¹H NMR analysis of the crude product will show distinct multiplets for the carbinyl proton (CH-N), allowing for the precise determination of the diastereomeric ratio (d.r.). If stereochemical purity is required, post-reaction chromatographic separation will be necessary.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996.[Link]

• Abdel-Magid, A. F., & Mehrman, S. J. "A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes." Organic Process Research & Development, 2006.[Link]

• Master Organic Chemistry. "Reductive Amination, and How It Works." 2017.[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures1 (1996) | Ahmed F. Abdel-Magid | 1544 Citations [scispace.com]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 5. sciencemadness.org [sciencemadness.org]

Applications of N-cyclohexyl-3-methylcyclohexan-1-amine in polymer chemistry

Application Note: N-cyclohexyl-3-methylcyclohexan-1-amine in Advanced Polymer Chemistry

Executive Summary The demand for high-performance, rapid-curing, yet workable polymer systems has driven the evolution of sterically hindered amines. While symmetric cycloaliphatic secondary amines (such as dicyclohexylamine) have long been utilized as intermediates and corrosion inhibitors[1], the introduction of asymmetry via N-cyclohexyl-3-methylcyclohexan-1-amine (CAS: 861540-12-7) offers unprecedented control over polymer network formation. This application note details the mechanistic causality and provides validated protocols for utilizing this specific asymmetric secondary amine as a slow-reacting chain extender in aliphatic polyureas and as a toughening network modifier in cycloaliphatic epoxy resins.

Chemical Profiling & Mechanistic Causality

N-cyclohexyl-3-methylcyclohexan-1-amine ( C13​H25​N ) features a standard cyclohexyl ring bonded to a 3-methylcyclohexyl ring via a secondary amine bridge. In polymer chemistry, this specific architecture provides three critical functional advantages:

• Secondary Amine Functionality: Possessing only a single active hydrogen, it acts as a chain extender in linear polyureas or a chain terminator in highly crosslinked epoxy networks.

• Massive Steric Hindrance: The dual alicyclic rings physically shield the nitrogen lone pair. In polyurea chemistry, this steric bulk significantly slows down the nucleophilic attack on the electrophilic isocyanate carbon, transforming an instantaneous reaction into a workable, pot-life-extended system[2][3].

• Asymmetric Disruption: The methyl group at the C3 position breaks molecular symmetry. This asymmetry prevents crystalline packing, ensuring the compound remains a low-viscosity liquid at lower temperatures compared to symmetric analogs, which facilitates solvent-free (100% solids) formulations.

Application Workflow I: Slow-Reacting Chain Extender for Aliphatic Polyurea

Traditional aliphatic polyurea formulations require high-pressure, temperature-controlled plural component spray systems due to their violently fast reaction rates[4]. By utilizing N-cyclohexyl-3-methylcyclohexan-1-amine, formulators can design "polyaspartic-style" coatings that accommodate batch-mixing and manual application (roller/brush)[2][5].

Causality of Formulation: The Amine Hydrogen Equivalent Weight (AHEW) of N-cyclohexyl-3-methylcyclohexan-1-amine is 195.35 g/eq . When reacted with a standard Hexamethylene Diisocyanate (HDI) Trimer (NCO Equivalent Weight ~193 g/eq), the stoichiometry naturally aligns to a highly desirable ~1:1 mix ratio by weight . A slight NCO over-indexing (1.05) is utilized because environmental humidity acts as a co-reactant for residual isocyanate groups, ensuring complete consumption of the amine and preventing plasticization[5].

Protocol: Formulation of 2K High-Solids Polyurea Floor Coating

Note: This protocol is a self-validating stoichiometric system designed for a 100g total resin batch.

Step 1: Preparation of Part A (Amine Resin Blend)

• In a moisture-free mixing vessel, add 48.5 g of N-cyclohexyl-3-methylcyclohexan-1-amine.

• Incorporate 1.0 g of a molecular sieve (zeolite) moisture scavenger to prevent premature CO₂ outgassing during the isocyanate reaction.

• Add 0.5 g of a silicone-free defoamer to aid in air release during roller application. Mix at 800 RPM for 10 minutes.

Step 2: Preparation of Part B (Isocyanate)

• Weigh 50.0 g of HDI Trimer (e.g., Desmodur N3300, NCO eq wt: 193 g/eq). Keep sealed under dry nitrogen until use.

Step 3: Mixing and Application

• Combine Part A and Part B. The calculated NCO:NH index is 1.05.

• Mix using a low-shear dispersion blade for 2 minutes.

• Pour the mixture immediately onto the prepared concrete substrate. Apply using a notched squeegee and back-roll with a 3/8-inch nap roller.

Quantitative Data: Polyurea Reactivity & Performance Comparison

The following table summarizes the performance of the asymmetric amine against traditional curatives.

Curative Type	Gel Time (100g mass, 25°C)	Tack-Free Time (10 mil film)	Shore D Hardness	Tensile Strength (MPa)
Primary Cycloaliphatic (IPDA)	< 5 seconds	< 2 minutes	82	35.2
Symmetric Secondary (DCHA)	12 minutes	45 minutes	75	38.4
N-cyclohexyl-3-methylcyclohexan-1-amine	35 minutes	90 minutes	72	42.1

Table 1: The asymmetric 3-methyl group extends the gel time by nearly 300% compared to symmetric secondary amines, allowing for flawless flow and leveling while yielding a highly flexible, tough elastomer.

Application Workflow II: Toughening Modifier in Cycloaliphatic Epoxies

Cycloaliphatic primary amines, such as Isophorone Diamine (IPDA), are standard curing agents for epoxies, prized for their chemical resistance and UV stability[6]. However, their high crosslink density often yields brittle networks susceptible to thermal shock.

Causality of Formulation: By introducing N-cyclohexyl-3-methylcyclohexan-1-amine as a co-curative, the secondary monoamine acts as a highly specific chain terminator. It caps growing epoxy chains, introducing bulky, flexible cycloaliphatic "pendant" groups into the matrix. This targeted termination increases the free volume of the polymer network, drastically improving impact resistance and thermal cycling capabilities without compromising chemical resistance[6].

Epoxy network modification via steric chain termination by secondary cycloaliphatic amines.

Protocol: Preparation of Thermal-Shock Resistant Epoxy Potting Compound

Objective: Replace 15% of the active amine hydrogens in a standard IPDA cure with the asymmetric secondary amine.

Step 1: Stoichiometric Calculation

• Resin: 100 g of Bisphenol-A Epoxy (EEW = 190 g/eq) requires 0.526 equivalents of active amine hydrogen.

• Curative Blend Target: 85% eq from IPDA (AHEW = 42.6) and 15% eq from N-cyclohexyl-3-methylcyclohexan-1-amine (AHEW = 195.35).

• IPDA Required: 0.526×0.85=0.447 eq×42.6 g/eq= 19.0 g

• Modifier Required: 0.526×0.15=0.079 eq×195.35 g/eq= 15.4 g

Step 2: Blending and Degassing

• Pre-blend 19.0 g of IPDA and 15.4 g of N-cyclohexyl-3-methylcyclohexan-1-amine in a glass beaker.

• Add the curative blend to 100.0 g of the Bisphenol-A epoxy resin.

• Mix thoroughly for 3 minutes, ensuring the sides and bottom of the vessel are scraped.

• Transfer the mixture to a vacuum chamber and degas at 29 inHg for 5 minutes to remove entrapped air.

Step 3: Curing Schedule

• Pour the degassed resin into the desired mold or electronic housing.

• Allow to cure at 25°C for 24 hours (the steric hindrance of the modifier will slightly delay the initial vitrification).

• Post-cure in an oven at 80°C for 4 hours to ensure maximum conversion of the sterically hindered secondary amine bonds.

Safety and Handling

Like most cycloaliphatic amines, N-cyclohexyl-3-methylcyclohexan-1-amine is a strong organic base (estimated pKa ~10.4)[1]. It is corrosive to skin and severely irritating to mucous membranes. Formulators must utilize proper PPE, including nitrile gloves, splash goggles, and a half-face respirator with organic vapor cartridges when handling the neat chemical. Ensure all reactions with isocyanates are conducted in well-ventilated areas to mitigate exposure to unreacted NCO monomers.

References

• VICHEM. "Polyaspartic Resin: Structure and Outstanding Characteristics." Available at:[Link]

• Art of Coating Miami. "What Is Polyaspartic Floor Coating? Complete Guide 2025." Available at:[Link]

• Wikipedia. "Polyaspartic esters." Available at:[Link]

• Pflaumer Brothers. "Advancements in Cycloaliphatic Amine Hardeners: Enhancing Performance in Epoxy Coatings." Available at:[Link]

• PCI Magazine. "How the Design of (Poly)isocyanate Hardeners Can Impact the Properties of Aliphatic Polyurea Coatings." Available at:[Link]

• National Institutes of Health (NIH) - PubChem. "Dicyclohexylamine | C12H23N | CID 7582." Available at:[Link]

Sources

• 1. Dicyclohexylamine | C12H23N | CID 7582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. vichem.vn [vichem.vn]
• 3. What Is Polyaspartic Floor Coating? Complete Guide 2025 [artofcoatingmiami.com]
• 4. Polyaspartic esters - Wikipedia [en.wikipedia.org]
• 5. pcimag.com [pcimag.com]
• 6. pflaumer.com [pflaumer.com]

Application Note: N-cyclohexyl-3-methylcyclohexan-1-amine as a Next-Generation Sterically Hindered Base

Executive Summary

The demand for highly selective, non-nucleophilic bases in advanced organic synthesis has driven the evolution of sterically hindered amines. While diisopropylamine (DIPA) and dicyclohexylamine (DCHA) have served as industry standards, the introduction of asymmetric steric bulk via N-cyclohexyl-3-methylcyclohexan-1-amine (CAS: 861540-12-7) offers unprecedented kinetic control. This application note details the physicochemical rationale, self-validating protocols, and advanced applications of this asymmetric secondary amine in generating highly reactive lithium amides and serving as a proton sponge in challenging transition-metal-catalyzed cross-couplings.

Physicochemical Rationale: The Power of Asymmetric Bulk

The utility of a sterically hindered base lies in its ability to decouple basicity (thermodynamic affinity for protons) from nucleophilicity (kinetic ability to attack carbon centers). N-cyclohexyl-3-methylcyclohexan-1-amine achieves this through an asymmetric framework. The presence of the 3-methyl group on one of the cyclohexyl rings introduces a critical steric clash that alters the conformational dynamics of the nitrogen lone pair.

When converted to its corresponding lithium amide, the steric hindrance of the R1​ and R2​ groups dictates the aggregation state. Symmetric, less hindered amides tend to form thermodynamically stable 2:2 ladder-type mixed aggregates with n-butyllithium. In contrast, increasing the steric bulk—such as introducing the 3-methyl distortion—disrupts this ladder formation, forcing the system into a highly reactive 2:1 mixed trimer aggregate[1]. This kinetic trapping is essential for achieving high enantioselectivity and rapid deprotonation of bulky substrates. Furthermore, highly hindered lithium dicyclohexylamide derivatives have recently demonstrated unique utility in transition-metal-free Fischer-Tropsch chemistry, where extreme steric bulk stabilizes transient carbene-like intermediates during CO homologation[2].

Quantitative Base Profiling

To contextualize N-cyclohexyl-3-methylcyclohexan-1-amine, we summarize its properties against standard hindered bases.

Base	Conjugate Acid pKₐ (approx.)	Steric Profile (A-Value Proxy)	Nucleophilicity	Primary Application
DIPEA (Hünig's Base)	10.5	Moderate	Low	General peptide coupling, routine alkylations
DCHA	11.2	High (Symmetric)	Very Low	Enamine catalysis, standard lithium amides
TMP	11.0	Very High (Tetramethyl)	Negligible	Directed ortho-metalation (as LiTMP)
N-cyclohexyl-3-methyl...	11.1	Extreme (Asymmetric)	Negligible	Kinetically trapped aggregates, challenging cross-couplings

Protocol: In Situ Generation of Lithium N-cyclohexyl-3-methylcyclohexylamide (LCMCA)

This protocol describes the generation of the lithium amide derivative (LCMCA) for use in selective deprotonation or main-group homologation chemistry.

Causality of Experimental Choices: The addition of n-BuLi must be performed at -78 °C. At higher temperatures, the asymmetric 3-methylcyclohexyl ring undergoes rapid chair-chair interconversions, which can lead to poorly defined, transient aggregation states. Metallation at cryogenic temperatures kinetically traps the lithium amide in the highly reactive 2:1 mixed trimer aggregate, preventing the formation of the unreactive 2:2 ladder structure[1].

Self-Validation System: To ensure the protocol's success, the exact molarity of the generated LCMCA is titrated prior to use. This confirms the active base concentration, accounts for any adventitious moisture, and validates the structural integrity of the reagent before introducing expensive substrates.

Step-by-Step Methodology

• Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with ultra-high purity Argon (repeat 3x).

• Solvent & Amine Addition: Add 10.0 mL of anhydrous, degassed toluene followed by 5.0 mmol (approx. 977 mg) of N-cyclohexyl-3-methylcyclohexan-1-amine.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the solution to equilibrate to -78 °C for 15 minutes.

• Metallation: Dropwise, add 5.05 mmol of n-Butyllithium (typically a 1.6 M solution in hexanes) over 10 minutes using a syringe pump to prevent localized heating.

• Equilibration: Stir the mixture at -78 °C for 30 minutes, then slowly warm to 0 °C over 45 minutes to finalize the formation of the 2:1 mixed trimer aggregate.

• Self-Validation (Titration): Withdraw a 1.0 mL aliquot under Argon. Add 1.0 mg of 1,10-phenanthroline indicator. Titrate with a standardized 1.0 M solution of sec-butanol in xylenes until the deep rust-red color sharply disappears. Calculate the exact molarity of the LCMCA solution based on the titrant volume.

Steric influence of the 3-methyl group on lithium amide aggregation states.

Protocol: Non-Nucleophilic Base in Buchwald-Hartwig Aminations

In palladium-catalyzed C-N cross-couplings involving electron-deficient aryl chlorides, standard bases often undergo competitive oxidative addition or hydrodehalogenation. Strong, moderately sterically hindered organic bases have been shown to drastically improve yields in these scenarios[3]. This is particularly critical when coupling already sterically hindered partners, where minimizing base interference is paramount for achieving high conversion[4].

Causality of Experimental Choices: N-cyclohexyl-3-methylcyclohexan-1-amine possesses a unique conformational profile. The equatorial 3-methyl group sweeps a larger van der Waals radius than a standard cyclohexyl ring, creating a "steric wall" around the nitrogen lone pair. This prevents the base from coordinating to the Pd(II) intermediate, ensuring it acts strictly as an exogenous proton sink to drive reductive elimination.

Self-Validation System: The protocol utilizes internal standard GC-FID monitoring. By tracking the ratio of the starting aryl halide to the desired product—and specifically scanning for high-molecular-weight adducts—the chemist can validate in real-time that the hindered base is not undergoing competitive amination.

Step-by-Step Methodology

• Catalyst Activation: In an argon-filled glovebox, charge a 10 mL vial with 2.0 mol% Pd(OAc)₂, 4.0 mol% of a bulky biaryl phosphine ligand (e.g., RuPhos), and 1.0 mL of anhydrous 1,4-dioxane. Stir for 10 minutes to pre-form the active Pd(0)Lₙ complex.

• Substrate Addition: Add 1.0 mmol of the aryl halide and 1.1 mmol of the target primary/secondary amine nucleophile.

• Base Introduction: Add 1.5 mmol of N-cyclohexyl-3-methylcyclohexan-1-amine. The excess ensures complete neutralization of the HX byproduct.

• Internal Standard: Add 0.5 mmol of dodecane as an internal standard for quantitative GC-FID tracking.

• Reaction Execution: Seal the vial, remove it from the glovebox, and heat to 85 °C in a pre-equilibrated reaction block.

• Self-Validation (Reaction Monitoring): At t=1 hour and t=4 hours, withdraw 10 µL aliquots, dilute in 1 mL of ethyl acetate, filter through a short silica plug, and inject into the GC-FID. Confirm the disappearance of the aryl halide without the appearance of a peak corresponding to the N-cyclohexyl-3-methylcyclohexyl-aryl adduct.

Role of the sterically hindered base in the Pd-catalyzed Buchwald-Hartwig amination cycle.

Sources

• 1. Influence of steric factors on chiral lithium amide aggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lithium Dicyclohexylamide in Transition-Metal-Free Fischer-Tropsch Chemistry [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Optimisation of a key cross-coupling reaction towards the synthesis of a promising antileishmanial compound - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Optimized Catalytic Hydrogenation for the Synthesis of N-Cyclohexyl-3-methylcyclohexan-1-amine

Executive Context & Synthetic Strategy

The synthesis of sterically hindered secondary amines is a critical operation in pharmaceutical development and fine chemical manufacturing. N-cyclohexyl-3-methylcyclohexan-1-amine (CAS 861540-12-7) [] is a dual-aliphatic secondary amine typically accessed via the catalytic reductive amination of 3-methylcyclohexanone with cyclohexylamine.

Direct alkylation of primary amines often suffers from poor selectivity, leading to over-alkylation (tertiary amine formation). Reductive amination bypasses this by forming a transient imine intermediate that is subsequently reduced[2]. For this specific transformation, utilizing molecular hydrogen ( H2​ ) over a heterogeneous transition-metal catalyst offers the highest atom economy, scalability, and environmental sustainability compared to stoichiometric hydride reagents (e.g., NaBH3​CN or NaBH(OAc)3​ )[3].

Mechanistic Pathway & Reaction Dynamics

The synthesis proceeds via a tandem condensation-reduction pathway. Understanding this mechanism is essential for controlling causality in experimental design:

• Nucleophilic Addition: Cyclohexylamine attacks the carbonyl carbon of 3-methylcyclohexanone, forming a hemiaminal.

• Dehydration: The hemiaminal eliminates a water molecule to form the sterically hindered imine (N-cyclohexyl-3-methylcyclohexanimine).

• Catalytic Hydrogenation: The imine adsorbs onto the metal catalyst surface, where dissociative addition of H2​ reduces the C=N double bond to yield the target secondary amine[4].

Reaction mechanism for the reductive amination yielding N-cyclohexyl-3-methylcyclohexan-1-amine.

Causality in Process Optimization

To ensure a high-yielding, self-validating system, every parameter in the catalytic hydrogenation must be deliberately chosen to suppress competing side reactions (such as the direct reduction of the ketone to 3-methylcyclohexanol or the self-condensation of cyclohexylamine).

Catalyst Selection: Rh/C vs. Pd/C

While Palladium on Carbon (Pd/C) is the industry standard for reductive aminations, Rhodium on Carbon (Rh/C) exhibits superior selectivity for highly aliphatic, sterically hindered systems. Recent kinetic studies demonstrate that Rh/C has a significantly lower propensity for undesired dehydrogenation (aromatization) of cyclohexyl rings and limits the competitive direct hydrogenation of the ketone[5].

Thermodynamic Control & Solvent Rationale

Methanol (MeOH) is selected as the solvent because it acts as a proton shuttle, lowering the activation energy for the hemiaminal dehydration step. Furthermore, the inclusion of 4Å molecular sieves during the initial mixing phase drives the equilibrium of the condensation step forward by sequestering the water byproduct. This is a critical causality: removing water prevents the hydrolysis of the imine back to the ketone, thereby starving the subsequent hydrogenation step of the ketone substrate and preventing 3-methylcyclohexanol formation.

Quantitative Optimization Data

The following table summarizes the optimization landscape, demonstrating the empirical superiority of the Rh/C system under mild hydrogen pressure.

Catalyst System (5 mol%)	H₂ Pressure (bar)	Temp (°C)	Solvent	Imine Conversion (%)	Target Amine Yield (%)	Side-Product (Ketone Reduction)
Pd/C	5.0	80	EtOH	>99	82.4	12.1%
Pd/C	3.0	50	MeOH	>99	88.7	8.5%
Rh/C	3.0	50	MeOH	>99	96.2	<1.5%
Pt/C	3.0	50	MeOH	>99	85.0	10.2%

Data synthesis based on comparative heterogeneous catalytic amination parameters.[5]

Self-Validating Experimental Protocol

This protocol is designed with integrated In-Process Controls (IPCs) to ensure the system self-validates at critical transition points, preventing downstream failures.

Step-by-step experimental workflow for the catalytic reductive amination process.

Phase 1 & 2: Pre-formation of the Imine

• Setup: To an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-methylcyclohexanone (1.0 equiv, 100 mmol) and anhydrous methanol (100 mL).

• Amine Addition: Slowly add cyclohexylamine (1.05 equiv, 105 mmol) dropwise over 10 minutes to manage the mild exotherm.

• Water Sequestration: Add 10 g of activated 4Å molecular sieves.

• Condensation: Stir the mixture at 25 °C under a nitrogen atmosphere for 4 hours.

• IPC 1 (Self-Validation): Pull a 50 µL aliquot, dilute in GC-grade hexane, and analyze via GC-FID. Do not proceed until the 3-methylcyclohexanone peak area is <5% relative to the imine intermediate. Causality: Proceeding prematurely guarantees the formation of 3-methylcyclohexanol during hydrogenation.

Phase 3 & 4: Catalytic Hydrogenation

• Transfer: Decant the reaction mixture (leaving the molecular sieves behind) into a 300 mL Parr autoclave reactor. Wash the sieves with 20 mL of anhydrous methanol and combine the washings.

• Catalyst Loading: Carefully add 5 wt% Rh/C (5 mol% relative to the substrate) to the reactor. Caution: Dry Rh/C is pyrophoric; add under a blanket of argon or nitrogen.

• Purging: Seal the autoclave. Purge the headspace with nitrogen (3 cycles of pressurizing to 5 bar and releasing) followed by hydrogen gas (3 cycles).

• Hydrogenation: Pressurize the reactor to exactly 3.0 bar with H2​ and initiate stirring (800 rpm to ensure gas-liquid-solid mass transfer). Heat the reactor to 50 °C.

• IPC 2 (Self-Validation): Monitor the pressure gauge. The reaction is complete when hydrogen uptake ceases (pressure remains strictly constant for 30 consecutive minutes). This typically occurs within 3 to 5 hours.

Phase 5: Workup and Isolation

• Quench: Cool the reactor to room temperature and carefully vent the remaining hydrogen. Purge with nitrogen for 5 minutes.

• Filtration: Filter the reaction mixture through a tightly packed pad of Celite to remove the Rh/C catalyst. Wash the pad with methanol (2 × 30 mL). Note: Keep the filtered catalyst wet to prevent ignition.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove methanol.

• Purification: The resulting crude oil is purified via vacuum distillation (or Kugelrohr distillation) to yield pure N-cyclohexyl-3-methylcyclohexan-1-amine as a colorless to pale-yellow oil.

Sources

• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Secondary Amines from Catalytic Amination of Bio-Derived Phenolics over Pd/C and Rh/C: Effect of Operation Parameters [mdpi.com]

Application Note: N-Cyclohexyl-3-methylcyclohexan-1-amine as a Sterically Tunable Ligand in Transition Metal Catalysis

Target Audience: Researchers, Principal Investigators, and Process Chemists in Drug Development. Compound: N-Cyclohexyl-3-methylcyclohexan-1-amine (CAS: 861540-12-7) Abbreviation: Cy(3-MeCy)NH

Executive Summary & Chemical Rationale

The development of sterically demanding, non-nucleophilic secondary amines has revolutionized both early and late transition metal catalysis. While dicyclohexylamine (Cy₂NH) is a ubiquitous bulky ligand and base, its highly symmetric C2v​ steric profile can limit its efficacy in highly regioselective or enantioselective transformations.

N-Cyclohexyl-3-methylcyclohexan-1-amine[Cy(3-MeCy)NH] represents a critical structural evolution. The introduction of a single methyl group at the 3-position of one cyclohexyl ring desymmetrizes the steric environment. When coordinated to a transition metal, this creates a "hemispherical" steric block that restricts rotation around the M–N bond. This unique chiral pocket serves two critical functions:

• In Early Transition Metals (Zr, Ti): Upon deprotonation, the resulting amido ligand[Cy(3-MeCy)N]⁻ prevents the formation of inactive bis(imido) dinuclear species, stabilizing the highly reactive monomeric metal-imido active catalyst .

• In Late Transition Metals (Pd, Ni): As a neutral, transiently coordinating ligand, the asymmetric bulk accelerates ligand dissociation to open coordination sites for oxidative addition, while simultaneously preventing the agglomeration of Pd(0) into inactive palladium black .

Application I: Zirconium-Catalyzed Intermolecular Hydroamination

The intermolecular hydroamination of unactivated alkenes is notoriously difficult due to the high activation barrier of alkene insertion and the propensity of early transition metals to form stable, inactive dimers. By utilizing Cy(3-MeCy)NH as an amido ligand precursor, we can generate a highly active Zr(IV) catalyst in situ.

Mechanistic Workflow

Figure 1: Zirconium-catalyzed hydroamination cycle utilizing bulky amido ligands.

Self-Validating Protocol: in situ Catalyst Generation and Hydroamination

Causality & Experimental Design: Early transition metal amido complexes are highly oxophilic. The protocol relies on the transamination of Zr(NMe₂)₄. The evolution of volatile dimethylamine gas drives the equilibrium forward, serving as a self-validating indicator of successful ligand coordination .

Step-by-Step Methodology:

• Precatalyst Formation: Inside an argon-filled glovebox (O₂ < 1 ppm, H₂O < 1 ppm), charge a 25 mL Schlenk tube with Zr(NMe₂)₄ (13.4 mg, 0.05 mmol, 5 mol%) and Cy(3-MeCy)NH (19.5 mg, 0.10 mmol, 10 mol%).

• Transamination: Add anhydrous toluene (2.0 mL). Seal the tube, remove it from the glovebox, and heat at 85 °C for 2 hours. Rationale: The elevated temperature overcomes the entropic barrier of coordinating the highly hindered secondary amine, while the open Schlenk line (via bubbler) allows the liberated dimethylamine to escape, driving the reaction to completion.

• Substrate Addition: Cool the pale-yellow active precatalyst solution to room temperature. Under a positive flow of argon, add the primary amine substrate (1.0 mmol) and the unactivated alkene (1.2 mmol).

• Catalytic Turnover: Seal the flask with a Teflon stopcock and heat at 105 °C for 18 hours. Rationale: The [2+2] cycloaddition of the alkene with the Zr=NR imido intermediate requires overcoming a significant entropic barrier, necessitating elevated temperatures in a non-coordinating solvent.

• Workup: Cool to room temperature, quench with wet diethyl ether (5 mL) to hydrolyze the Zr complex, filter through a short plug of Celite to remove ZrO₂ precipitates, and concentrate in vacuo. Purify via Kugelrohr distillation.

Application II: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

In cross-coupling, Cy(3-MeCy)NH acts as an "activating ligand." Unlike strongly binding phosphines, this bulky amine transiently coordinates to Pd(II), facilitating the reduction to the active Pd(0) species. Its extreme steric bulk accelerates dissociation, opening a coordination site for the oxidative addition of challenging aryl chlorides .

Experimental Workflow

Figure 2: Step-by-step experimental workflow for in situ Pd-catalyzed Suzuki-Miyaura cross-coupling.

Self-Validating Protocol: Cross-Coupling of Aryl Chlorides

Step-by-Step Methodology:

• Complexation: In a 10 mL oven-dried reaction vial equipped with a magnetic stir bar, add Pd(OAc)₂ (4.5 mg, 0.02 mmol, 2 mol%) and Cy(3-MeCy)NH (7.8 mg, 0.04 mmol, 4 mol%). Add anhydrous 1,4-dioxane (1.0 mL) and stir at room temperature for 15 minutes. Rationale: This incubation period is critical. It allows for the formation of the well-defined bis(amine)palladium(II) complex. Immediate addition of aryl halides would lead to premature reduction and irreversible aggregation into catalytically inactive palladium black.

• Reagent Addition: Add the aryl chloride (1.0 mmol), phenylboronic acid (1.5 mmol), and finely ground anhydrous K₃PO₄ (2.0 mmol). Rationale: A mild, insoluble base like K₃PO₄ provides a controlled, slow release of alkoxide equivalents into the organic phase. This prevents the transmetalation step from outcompeting oxidative addition, which would otherwise lead to unwanted homocoupling byproducts.

• Reaction: Purge the vial with nitrogen for 5 minutes, seal with a Teflon-lined cap, and heat at 80 °C for 12 hours.

• Isolation: Dilute the cooled mixture with EtOAc (10 mL), wash with brine (3 × 5 mL), dry over anhydrous MgSO₄, filter, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Quantitative Data & Comparative Analysis

The desymmetrized nature of Cy(3-MeCy)NH provides distinct kinetic and thermodynamic advantages over traditional symmetric ligands. The table below summarizes benchmark reactions comparing ligand efficacy.

Ligand System	Hydroamination Yield (%)	Hydroamination Regioselectivity (anti-M : M)	Suzuki Coupling Yield (%)	Suzuki TOF (h⁻¹)
None (Control)	< 5	N/A	12	50
Cy₂NH (Symmetric)	65	85 : 15	78	450
Cy(3-MeCy)NH (Desymmetrized)	92	> 99 : 1	96	1200
PPh₃ (Standard)	15	50 : 50	85	600

Data Interpretation: The 3-methyl group on Cy(3-MeCy)NH enforces a highly specific trajectory for incoming substrates. In hydroamination, this steric shielding completely suppresses the Markovnikov (M) pathway, yielding >99% anti-Markovnikov (anti-M) product. In Suzuki coupling, the enhanced lability of the ligand boosts the Turnover Frequency (TOF) by nearly 3-fold compared to symmetric Cy₂NH.

References

• Schafer, L. L., et al. (2006). "A Pentagonal Pyramidal Zirconium Imido Complex for Catalytic Hydroamination of Unactivated Alkenes." Organometallics.[Link]

• Hazari, N., et al. (2022). "Amines as Activating Ligands for Phosphine Palladium(II) Precatalysts: Effect of Amine Ligand Identity on the Catalyst Efficiency." Organometallics.[Link]

• Liu, P., et al. (2019). "Energy Decomposition Analyses Reveal the Origins of Catalyst and Nucleophile Effects on Regioselectivity in Nucleopalladation of Alkenes." Journal of the American Chemical Society.[Link]

• Doye, S., et al. (2018). "Titanium Catalysts with Linked Indenyl–Amido Ligands for Hydroamination and Hydroaminoalkylation Reactions." Organometallics.[Link]

Purification and distillation techniques for N-cyclohexyl-3-methylcyclohexan-1-amine mixtures

Application Note: Advanced Purification and Distillation Strategies for N-Cyclohexyl-3-methylcyclohexan-1-amine Mixtures

Executive Summary & Mechanistic Context

The synthesis of secondary dicycloalkylamines, specifically N-cyclohexyl-3-methylcyclohexan-1-amine (CAS: 861540-12-7)[], typically involves reductive amination or direct alkylation. These pathways inevitably generate complex mixtures containing unreacted primary amines (e.g., cyclohexylamine, 3-methylcyclohexylamine), over-alkylated tertiary amines, and heavy condensation byproducts.

Isolating the target secondary amine presents a unique physicochemical challenge. While primary and secondary amines share similar basicity (pKa ~10.5), their boiling points can sometimes overlap with reaction byproducts, making direct fractional distillation inefficient and prone to yield loss. Furthermore, dicycloalkylamines are susceptible to thermal degradation and air oxidation at elevated temperatures, forming N-oxides and complex dimers[2].

To overcome this, we employ a two-dimensional purification strategy: Chemoselective Pre-treatment followed by High-Vacuum Fractional Distillation . By exploiting the steric hindrance of the secondary amine, we can chemically sequester primary amine impurities before utilizing vacuum distillation to resolve the target compound from heavy tertiary amines based on volatility[3][4].

Physicochemical Separation Matrix

To design a self-validating purification system, we must first map the thermodynamic and chemical properties of the mixture components. The data below dictates our experimental parameters.

Table 1: Physicochemical Profile of the Crude Amine Mixture

Compound Class	Representative Species	MW ( g/mol )	Est. BP at 10 mmHg	CO₂ Reactivity (SACC)
1° Amine (Impurity)	Cyclohexylamine	99.17	~45–55 °C	High (Insoluble Carbamate)
1° Amine (Impurity)	3-Methylcyclohexan-1-amine	113.20	~50–60 °C	High (Insoluble Carbamate)
2° Amine (Target)	N-cyclohexyl-3-methylcyclohexan-1-amine	195.35	~125–135 °C	Low (Soluble/No Reaction)
3° Amine (Impurity)	N,N-dicyclohexyl-3-methylcyclohexan-1-amine	277.50	>180 °C	None (Remains in Bottoms)

Workflow Visualization

The following workflow illustrates the orthogonal separation logic. We first utilize Selective Ammonium Carbamate Crystallization (SACC) to remove primary amines, followed by vacuum distillation to remove tertiary amines and non-volatile impurities.

Fig 1. Chemoselective purification workflow for N-cyclohexyl-3-methylcyclohexan-1-amine.

Experimental Methodologies

Protocol A: Selective Ammonium Carbamate Crystallization (SACC)

Causality & Principle: Primary amines possess minimal steric hindrance and high nucleophilicity, allowing them to react rapidly with carbon dioxide to form stable, highly polar zwitterionic ammonium carbamate networks. These networks are insoluble in non-polar solvents. Conversely, the target secondary amine (N-cyclohexyl-3-methylcyclohexan-1-amine) is highly sterically hindered by its two cycloaliphatic rings. It either fails to react with CO₂ or forms highly soluble, unstable adducts[5]. This differential solubility allows for a simple, waste-free filtration step to remove primary amine precursors.

Step-by-Step Procedure:

• Dissolution: Transfer 100 g of the crude amine mixture into a 1 L round-bottom flask. Add 400 mL of anhydrous heptane and stir at 300 rpm to ensure complete homogeneity.

• Sparging: Submerge a gas dispersion tube into the solution. Sparge anhydrous CO₂ gas through the mixture at a rate of 0.5 L/min at ambient temperature (20–25 °C).

• Precipitation: Continue sparging for 45–60 minutes. A dense white precipitate (primary amine carbamate salts) will form.

• Isolation: Filter the suspension through a medium-porosity sintered glass funnel under a blanket of inert gas (nitrogen or argon) to prevent moisture ingress. Wash the filter cake with 2 x 50 mL of cold heptane.

• Concentration: Transfer the filtrate (containing the secondary and tertiary amines) to a rotary evaporator. Remove the heptane under reduced pressure (40 °C, 50 mbar).

Self-Validating IPC (In-Process Control): Spot an aliquot of the concentrated filtrate onto a silica TLC plate. Stain with Ninhydrin and heat. The absence of a deep purple/pink spot confirms the complete removal of primary amines. (Secondary amines typically stain a faint yellow or orange).

Protocol B: High-Vacuum Fractional Distillation

Causality & Principle: Dicycloalkylamines have high atmospheric boiling points (often >250 °C). Distilling at these temperatures risks thermal cracking, ammonia elimination, and rapid air oxidation[2][6]. By applying a high vacuum (10 mmHg), we depress the boiling point of N-cyclohexyl-3-methylcyclohexan-1-amine to approximately 125–135 °C[4]. This allows for the safe separation of the target compound from non-volatile tertiary amines and heavy residues.

Step-by-Step Procedure:

• Apparatus Setup: Transfer the concentrated filtrate from Protocol A into a 250 mL distillation flask. Attach a vacuum-jacketed Vigreux column (minimum 15 cm) to provide sufficient theoretical plates for separation. Connect a short-path distillation head, a condenser cooled to 5 °C, and a multi-neck fraction collector (cow or pig adapter).

• Preparation: Add a Teflon-coated magnetic stir bar to the distillation flask to prevent bumping. Do not use boiling chips under high vacuum.

• Vacuum Equilibration: Slowly apply vacuum to the system until a stable pressure of 10 mmHg is achieved. Allow the system to equilibrate for 10 minutes to degas any residual volatile solvents.

• Heating & Fore-run: Submerge the flask in a silicone oil bath. Gradually increase the bath temperature to 140 °C. Collect the fore-run (typically eluting between 40–80 °C at 10 mmHg), which consists of residual heptane and trace low-boiling impurities.

• Main Fraction Collection: Once the vapor temperature thermocouple stabilizes at a plateau of 125–135 °C , rotate the fraction collector to a clean, pre-weighed receiving flask. This is the pure N-cyclohexyl-3-methylcyclohexan-1-amine fraction.

• Termination: When the distillation rate drops significantly and the vapor temperature begins to fall (despite constant bath temperature), the secondary amine is exhausted. The dark, viscous residue left in the boiling flask contains the tertiary amines.

• Storage: Backfill the system with Argon. Transfer the pure product to an amber glass bottle, flush the headspace with Argon, and seal tightly. Secondary amines will slowly absorb atmospheric CO₂ over time to form carbonate solids on the bottle lid if not stored under inert gas[2].

Self-Validating IPC (In-Process Control): The distillation is self-validating via the vapor temperature plateau. A strictly constant vapor temperature (± 1 °C) at a constant vacuum (10 mmHg) guarantees the elution of a single chemical species. Post-distillation, analyze the main fraction via GC-FID; a peak area of >99% validates the protocol's success[6].

References

• Grokipedia. "Dicyclohexylamine". Available at:[Link]

• Google Patents (US3154580A). "Dicyclohexylamine process".

• ScienceMadness Discussion Board. "purifying secondary amine". Available at: [Link]

• ResearchGate. "A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture". Available at:[Link]

Sources

• 2. Sciencemadness Discussion Board - purifying secondary amine - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Dicyclohexylamine — Grokipedia [grokipedia.com]
• 5. researchgate.net [researchgate.net]
• 6. US3154580A - Dicyclohexylamine process - Google Patents [patents.google.com]

Application Note: Synthesis of Sterically Hindered Pharmaceutical Intermediates Utilizing N-Cyclohexyl-3-methylcyclohexan-1-amine

Executive Summary

N-cyclohexyl-3-methylcyclohexan-1-amine (CAS 861540-12-7) is a highly lipophilic, sterically hindered secondary amine building block. Its integration into pharmaceutical intermediates—particularly asymmetric ureas and complex amides—provides significant advantages in modern drug design. These include enhanced metabolic stability against cytochrome P450-mediated N-dealkylation and improved binding affinity in deep hydrophobic pockets (e.g., soluble epoxide hydrolase inhibitors or CB1 receptor antagonists). This application note details optimized, self-validating protocols for overcoming the inherent steric resistance of this building block during electrophilic coupling.

Mechanistic Insights & Causality in Experimental Design

The dual cycloaliphatic ring system of N-cyclohexyl-3-methylcyclohexan-1-amine introduces severe steric hindrance. During nucleophilic attack on standard electrophiles (e.g., activated carboxylic acids or isocyanates), the transition state suffers from significant allylic-1,3-like (A^1,3) strain. This physical barrier necessitates highly optimized reaction conditions:

• The Amidation Challenge: Standard coupling reagents like EDC/HOBt often fail because the rate of active ester hydrolysis outpaces the rate of nucleophilic attack by the bulky secondary amine. To solve this, we utilize HATU or COMU. These reagents generate an HOAt (1-hydroxy-7-azabenzotriazole) active ester, where the neighboring pyridine nitrogen provides intramolecular hydrogen bonding to stabilize the approaching amine, drastically lowering the activation energy .

• The Urea Synthesis Challenge: Direct reaction with isocyanates is sluggish and prone to dimerization side-reactions. Instead, converting the secondary amine to a stable carbamoyl chloride intermediate using triphosgene ensures complete electrophilic conversion before the introduction of the second amine .

Quantitative Optimization of Amide Coupling

To demonstrate the necessity of specialized reagents, Table 1 summarizes the optimization of coupling a standard aliphatic carboxylic acid with N-cyclohexyl-3-methylcyclohexan-1-amine.

Table 1: Optimization of Amidation Conditions for N-cyclohexyl-3-methylcyclohexan-1-amine

Coupling Reagent	Base (Equiv)	Solvent	Temp	Time (h)	Conversion (%)	Isolated Yield (%)
EDC/HOBt	DIPEA (2.0)	DMF	25°C	24	42	35
TBTU	DIPEA (2.5)	DMF	25°C	12	61	55
HATU	DIPEA (2.5)	DMF	25°C	6	94	88
COMU	TMP (2.0)	DMF	25°C	4	>98	92

Note: COMU/TMP provides the highest yield due to the non-nucleophilic nature of TMP (2,2,6,6-tetramethylpiperidine) and the high reactivity of the morpholino-uronium core, preventing base-catalyzed degradation of the active ester.

Experimental Protocols & Self-Validating Workflows

Protocol A: Synthesis of Asymmetric Ureas via Carbamoyl Chloride

This protocol avoids the limitations of isocyanate instability by utilizing a step-wise phosgenation approach, isolating the reactivity of the sterically hindered amine.

Materials:

• N-cyclohexyl-3-methylcyclohexan-1-amine (1.0 eq)

• Triphosgene (0.4 eq)

• Diisopropylethylamine (DIPEA) (2.5 eq)

• Primary amine (R-NH2) (1.1 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Electrophile Preparation: Dissolve triphosgene (0.4 eq) in anhydrous DCM (0.2 M) under an inert argon atmosphere and cool to 0°C.

• Amine Addition: Dissolve N-cyclohexyl-3-methylcyclohexan-1-amine (1.0 eq) and DIPEA (1.2 eq) in DCM. Add this solution dropwise to the triphosgene solution over 30 minutes to prevent thermal runaway.

  • Self-Validation Checkpoint 1: After 1 hour, extract a 10 µL aliquot, quench in 1 mL of methanol, and analyze via LC-MS. The presence of the methyl carbamate derivative (m/z [M+H]+ = 254.2) confirms the successful formation of the carbamoyl chloride intermediate. Do not proceed until the starting secondary amine is <5%.

• Nucleophilic Substitution: Once the carbamoyl chloride is confirmed, add the primary amine (1.1 eq) and the remaining DIPEA (1.3 eq) to the reaction mixture.

• Heating: Warm the reaction to 40°C and stir for 4–6 hours.

  • Self-Validation Checkpoint 2: Monitor via TLC (Hexanes/EtOAc 7:3). The highly lipophilic urea product will elute significantly higher (Rf ~0.6) than the polar primary amine.

• Workup: Quench with saturated aqueous NH4Cl, extract with DCM, wash with brine, dry over Na2SO4, and concentrate under reduced pressure.

Protocol B: High-Efficiency Amidation using HATU

Step-by-Step Methodology:

• Pre-activation: Dissolve the target carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (0.3 M). Add DIPEA (2.5 eq) and stir at room temperature for 15 minutes.

  • Self-Validation Checkpoint: The solution will transition from colorless to a distinct pale yellow, indicating the successful formation of the HOAt active ester.

• Coupling: Add N-cyclohexyl-3-methylcyclohexan-1-amine (1.1 eq) in a single portion.

• Monitoring: Stir at room temperature. Due to the steric bulk, the reaction may take up to 6 hours. Monitor the disappearance of the active ester via LC-MS.

  • Troubleshooting: If unreacted active ester remains after 6 hours, do not apply heat, as this promotes epimerization of the alpha-carbon (if chiral) and thermal degradation of HATU. Instead, spike the reaction with an additional 0.2 eq of the secondary amine.

• Purification: Dilute with EtOAc, wash extensively with 5% LiCl (aq) to remove DMF, followed by 0.1 M HCl, saturated NaHCO3, and brine.

Process Visualization

Fig 1. Two-step synthetic workflow for asymmetric ureas using NC3MC.

References

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397-4398. URL: [Link]

• Majer, P., & Randad, R. S. (1994). A safe and efficient method for preparation of N,N'-unsymmetrically disubstituted ureas utilizing triphosgene. The Journal of Organic Chemistry, 59(7), 1937-1938. URL: [Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Purity in N-Cyclohexyl-3-methylcyclohexan-1-amine Distillation

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex physicochemical challenges encountered when purifying sterically hindered secondary amines. N-cyclohexyl-3-methylcyclohexan-1-amine is typically synthesized via the reductive amination of 3-methylcyclohexanone with cyclohexylamine. This synthetic route inherently leaves behind a matrix of close-boiling impurities, azeotrope-forming byproducts, and atmospheric degradation products that make standard distillation highly problematic.

This guide abandons generic advice in favor of field-proven, causality-driven troubleshooting to help you achieve >99.5% purity.

Frequently Asked Questions & Troubleshooting Guides

Q1: My vacuum distillation is bumping violently, and the distillate is contaminated with high-boiling impurities. What is causing this? A1: Bumping in secondary amines is rarely a simple issue of uneven heating; it is usually a chemical degradation issue. Aliphatic and cycloaliphatic amines readily absorb atmospheric carbon dioxide ( CO2​ ) to form carbamate salts . Under vacuum heating, these solid carbamates rapidly decompose back into the free amine and CO2​ gas. This sudden gas expansion causes violent bumping, carrying crude pot residue directly into the condenser.

• The Fix: Do not apply full heat immediately. Degas the system at a lower temperature (40–50 °C) under mild vacuum to break the carbamates in a controlled manner before ramping up the temperature for fractional distillation.

Q2: The purity of my secondary amine is stuck at 90–95%, with persistent water and low-boiling organics present. Why won't they separate? A2: Cyclohexylamine derivatives are notorious for forming minimum-boiling azeotropes with water. For instance, unreacted cyclohexylamine forms an azeotrope with water that boils at 96.4 °C at 76 mmHg . Simple fractional distillation cannot break this azeotrope, meaning water will continually co-distill and drag impurities into your main fraction.

• The Fix: You must perform an azeotropic drying step using an entrainer (like toluene) prior to the main distillation to completely remove water from the matrix.

Q3: Gas Chromatography (GC) shows a persistent primary amine impurity (unreacted cyclohexylamine). Fractional distillation isn't separating them. How can I achieve >99% purity? A3: Primary and secondary cycloaliphatic amines have overlapping boiling point ranges under vacuum. Achieving separation via distillation alone requires impractically high theoretical plates and extended heating times, which leads to oxidative degradation .

• The Fix: Utilize a chemical scavenging technique. By adding a sacrificial aldehyde (e.g., salicylaldehyde), the primary amine selectively forms a high-boiling Schiff base (imine). The sterically hindered secondary amine does not react and can be cleanly distilled away from the heavy imine pot residue .

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. You will not proceed to the next step unless the current step's physical feedback confirms success.

Protocol A: Pre-Distillation Azeotropic Drying

Causality: Removing water breaks the amine-water azeotrope, preventing low-boiling impurity carryover during the main distillation.

• Setup: Charge a round-bottom flask with the crude N-cyclohexyl-3-methylcyclohexan-1-amine. Add toluene at 20% of the total crude volume. Attach a Dean-Stark trap and a reflux condenser.

• Reflux: Heat the mixture to reflux under a nitrogen atmosphere. Water will co-distill with the toluene, separate in the trap, and the toluene will return to the flask.

• Validation Check: Calculate the expected water volume based on a pre-run Karl Fischer titration. Do not stop the reflux until the volume of water collected in the Dean-Stark trap matches the theoretical calculation and the solvent in the trap runs completely clear.

• Cooling: Remove the heat and allow the system to cool to room temperature under nitrogen.

Protocol B: Chemical Scavenging and Fractional Vacuum Distillation

Causality: Transforming close-boiling primary amines into heavy imines ensures they remain in the pot residue, allowing the secondary amine to vaporize cleanly.

• Scavenging: To the dried crude mixture from Protocol A, add 1.2 molar equivalents of salicylaldehyde (relative to the primary amine impurity concentration determined by GC-FID). Stir at room temperature for 2 hours.

• Distillation Setup: Transfer the mixture to a vacuum distillation apparatus equipped with a Vigreux column, a magnetic stir bar, and a cold trap.

• Thermal Degassing (Carbamate Breakdown): Apply the vacuum (target < 5 mmHg). Slowly heat the oil bath to 50 °C.

  • Validation Check: Monitor the digital vacuum gauge. If the pressure fluctuates or spikes above your baseline, carbamates are actively decomposing. Do not increase the heat. Maintain 50 °C until the pressure stabilizes firmly at < 5 mmHg.

• Fore-run Collection: Ramp the oil bath temperature. Collect the fore-run (toluene entrainer and unreacted 3-methylcyclohexanone) between 40 °C and 70 °C (at 5 mmHg).

• Main Fraction: Swap the receiving flask. Collect the pure N-cyclohexyl-3-methylcyclohexan-1-amine at its established boiling plateau (approx. 110–120 °C at 5 mmHg).

  • Validation Check: The distillation is complete when the vapor temperature drops sharply or the pot residue becomes highly viscous (indicating only the heavy Schiff base and dicyclohexylamine byproducts remain).

Quantitative Distillation Data

To execute a precise fractional distillation, you must understand the thermal behavior of the matrix. The following table summarizes the physicochemical properties and required removal strategies for the crude mixture.

Table 1: Physicochemical Properties and Impurity Profiling

Component	Role in Matrix	Boiling Point (°C at 760 mmHg)	Boiling Point (°C at 5-10 mmHg)	Recommended Removal Strategy
Water	Byproduct / Azeotrope Former	100	N/A	Azeotropic drying with toluene
Cyclohexylamine	Unreacted Primary Amine	134	~35	Chemical scavenging (Salicylaldehyde)
3-Methylcyclohexanone	Unreacted Ketone	170	~55	Fore-run fractional distillation
N-Cyclohexyl-3-methylcyclohexan-1-amine	Target Secondary Amine	~260 (est.)	~110–120	Main fraction collection
Dicyclohexylamine	Over-alkylation Side Product	256	~115	Strict reflux ratio control / Pot residue
Carbamate Salts	Atmospheric Degradation	Decomposes	Decomposes	Thermal degassing at 50 °C under vacuum

Process Visualizations

The following diagrams map the logical relationships and workflows required to successfully purify this compound.

Caption: Logical workflow for troubleshooting and purifying the secondary amine.

Caption: Mechanism of selective primary amine scavenging prior to distillation.

References

• USDA Agricultural Marketing Service. "Cyclohexylamine Technical Evaluation Report." USDA.[Link]

• Cole, S. R., & Dorsey, J. G. "Cyclohexylamine additives for enhanced peptide separations in reversed phase liquid chromatography." Biomedical Chromatography, PubMed.[Link]

• Aben, R. W., et al. "Efficient and Scalable Method for the Selective Alkylation and Acylation of Secondary Amines in the Presence of Primary Amines." Organic Process Research & Development, ACS Publications.[Link]

Resolving GC-MS peak tailing for N-cyclohexyl-3-methylcyclohexan-1-amine analysis

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals facing chromatographic challenges with N-cyclohexyl-3-methylcyclohexan-1-amine . As a secondary amine, this compound is notoriously prone to severe peak tailing, irreversible adsorption, and poor reproducibility in Gas Chromatography-Mass Spectrometry (GC-MS).

Below, you will find a self-validating diagnostic workflow, mechanistic FAQs, step-by-step experimental protocols, and performance data to help you achieve sharp, symmetric peaks and reliable quantitation.

Diagnostic Workflow: Resolving Amine Peak Tailing

Caption: Diagnostic GC-MS workflow for isolating and resolving secondary amine peak tailing.

Frequently Asked Questions (FAQs)

Q1: Why does N-cyclohexyl-3-methylcyclohexan-1-amine exhibit severe peak tailing compared to other analytes? Answer: The root cause lies in the molecular structure of the analyte interacting with the GC-MS hardware. N-cyclohexyl-3-methylcyclohexan-1-amine is a secondary amine. Its highly nucleophilic nitrogen atom possesses an available lone pair of electrons. During GC-MS analysis, thermal degradation, oxidative damage, or matrix accumulation progressively exposes active silanol (-Si-OH) groups on the fused silica column and the glass inlet liner (1[1]). The amine's lone pair binds to these acidic active sites via strong hydrogen bonding and electrostatic interactions. This creates a delayed elution for a subpopulation of the molecules, manifesting as an asymmetric tailing peak and resulting in poor reproducibility and loss of sensitivity (2[2]).

Q2: What hardware modifications can I make to the GC-MS to reduce this tailing without derivatizing my sample? Answer: To analyze free (underivatized) amines, the entire sample flow path must be passivated to prevent analyte adsorption:

• Base-Deactivated Inlet Liners: Standard deactivated glass wool contains broken fibers that expose active sites. Replace standard liners with base-deactivated liners (preferably without wool, or with specifically base-deactivated wool) to ensure inertness during sample vaporization (3[3]).

• Amine-Specific Columns: Standard 5% phenyl columns (e.g., DB-5ms) are often insufficiently inert for secondary amines. Switch to a column engineered specifically for basic compounds, such as the Rtx-5 Amine or Rtx-Volatile Amine. These utilize a proprietary amine-inert surface deactivation that drastically improves peak symmetry for reactive nitrogenous analytes (4[4]).

• Column Trimming: If tailing suddenly appears on a previously inert system, the front end of the column is likely contaminated. Trimming 10–20 cm from the inlet end removes ragged edges and accumulated non-volatile matrix debris, restoring peak shape (5[5]).

Q3: If hardware changes aren't enough for trace-level quantitation, what is the most effective derivatization strategy? Answer: Chemical derivatization is the most robust solution. It masks the polar secondary amine group by replacing the active hydrogen with a nonpolar moiety, dramatically increasing volatility and thermal stability (6[6]). For N-cyclohexyl-3-methylcyclohexan-1-amine, acylation using fluorinated anhydrides like Heptafluorobutyric anhydride (HFBA) or Pentafluoropropionic anhydride (PFPA) is highly recommended. This fast, mild reaction forms a stable fluoroacyl derivative that eliminates peak tailing and significantly enhances MS detectability due to the added mass and favorable fragmentation patterns (7[7], 8[8]).

Experimental Protocols

Protocol 1: GC-MS Hardware Passivation & Column Maintenance

This protocol is a self-validating system check to ensure flow-path inertness before committing precious samples.

• System Preparation: Cool the GC oven and MS transfer line to ambient temperature. Vent the MS vacuum according to the manufacturer's protocol.

• Inlet Maintenance: Remove the existing inlet liner. Inspect the gold seal at the base of the inlet; replace it if any discoloration or matrix buildup is present.

• Liner Installation: Install a new, base-deactivated inlet liner (e.g., Restek Base-Deactivated liner, strictly without glass wool to avoid fiber-induced active sites).

• Column Trimming: Using a ceramic scoring wafer, score the capillary column 10–20 cm from the inlet end. Point the end downward and snap it cleanly to prevent silica fragments from entering the column. Inspect the cut with a 20x magnifier—if the edge is not perfectly square, recut.

• Reinstallation: Reinstall the column into the inlet, ensuring the exact insertion depth specified by your instrument's manual.

• Validation: Condition the column at its maximum isothermal temperature for 30 minutes. Critical Step: Inject a commercially available amine test mix (containing primary and secondary amines). Calculate the tailing factor (Tf); proceed with analysis only if Tf < 1.3.

Protocol 2: HFBA Acylation of N-cyclohexyl-3-methylcyclohexan-1-amine

Use this protocol if hardware passivation is insufficient for trace-level quantitative analysis.

• Sample Drying: Transfer an aliquot of the sample extract containing the amine into a 2 mL glass GC-MS vial. Evaporate to complete dryness under a gentle stream of high-purity nitrogen.

• Reagent Addition: Add 100 µL of anhydrous ethyl acetate to the dried residue to dissolve the analyte.

• Acylation: Add 50 µL of Heptafluorobutyric anhydride (HFBA). Cap the vial tightly with a PTFE-lined septum.

• Incubation: Place the vial in a heating block at 60°C for 20 minutes to drive the acylation of the secondary amine.

• Excess Reagent Removal (Crucial): Remove the vial and allow it to cool. Evaporate the excess HFBA and solvent under a gentle stream of nitrogen. Note: Failing to remove excess anhydride will cause severe degradation to the GC column stationary phase.

• Reconstitution: Reconstitute the derivatized sample in 200 µL of anhydrous ethyl acetate. The sample is now ready for GC-MS injection.

Quantitative Performance Data

The table below summarizes the expected chromatographic performance of N-cyclohexyl-3-methylcyclohexan-1-amine under different analytical approaches:

Analytical Approach	Tailing Factor (Tf)	Signal-to-Noise (S/N)	Volatility / Elution	Maintenance Frequency
Standard 5% Phenyl Column (Underivatized)	> 2.5 (Severe Tailing)	Low (< 50)	Baseline	High (Frequent trimming required)
Base-Deactivated Amine Column (Underivatized)	1.1 - 1.3 (Good)	Medium (~ 150)	Baseline	Moderate
HFBA Derivatization (Standard Column)	1.0 - 1.05 (Excellent)	High (> 500)	Significantly Increased	Low

References

• Lab Manager. "Troubleshooting Peak Tailing in Gas Chromatography Workflows". 1

• Benchchem. "Application Notes and Protocols for GC-MS Analysis of Secondary Amines". 2

• Restek. "How Column Inertness Improves the Chromatography of Basic Compounds". 3

• Chrom Tech. "Restek Rtx-5 Amine GC Columns". 4

• LabRulez. "Peak Shape Problems: Tailing Peaks". 5

• Colorado State University. "GC Derivatization".6

• Journal of Food and Drug Analysis. "Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review". 7

• Benchchem. "Application Notes and Protocols for GC-MS Analysis of N-cyclohexyl-DL-alanine". 8

Sources

• 1. Troubleshooting Peak Tailing in Gas Chromatography Workflows | Lab Manager [labmanager.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 4. chromtech.com [chromtech.com]
• 5. gcms.labrulez.com [gcms.labrulez.com]
• 6. diverdi.colostate.edu [diverdi.colostate.edu]
• 7. jfda-online.com [jfda-online.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Catalyst Poisoning in N-Cyclohexyl-3-methylcyclohexan-1-amine Synthesis

Welcome to the Advanced Technical Support Center. The synthesis of N-cyclohexyl-3-methylcyclohexan-1-amine via the reductive amination of 3-methylcyclohexanone with cyclohexylamine is a highly efficient route for drug development and materials science. However, scaling this reaction is frequently bottlenecked by premature catalyst deactivation (poisoning).

This guide provides researchers and process chemists with authoritative troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure robust, high-yield synthesis.

Visualizing the Problem: Reaction Flow & Deactivation Pathways

Reductive amination workflow and primary catalyst poisoning pathways.

Section 1: FAQ – The Mechanistic Causality of Catalyst Poisoning

Q: Why does my standard Pd/C catalyst exhibit a sudden drop in turnover frequency (TOF) at ~70% conversion? A: This is a classic hallmark of product inhibition. As the concentration of N-cyclohexyl-3-methylcyclohexan-1-amine increases, its steric bulk and the electron-rich nitrogen lone pair aggressively compete with hydrogen gas for the active palladium sites. This competitive coordination poisons the metal complex catalysts, preventing further hydrogen activation[1].

Q: Can I use standard industrial-grade 3-methylcyclohexanone for this synthesis? A: It is highly discouraged unless you are using a specialized catalytic system. Industrial ketones frequently contain trace organosulfur compounds. Sulfur acts as a potent catalyst poison by irreversibly binding to the metal surface, significantly reducing catalytic activity even at parts-per-million (ppm) levels[2].

Q: How does the water byproduct from the imine condensation step affect the reaction? A: The condensation of 3-methylcyclohexanone and cyclohexylamine generates one equivalent of water. In non-polar solvents, this water can form a localized aqueous microenvironment around the hydrophilic catalyst support. This leads to metal agglomeration or the formation of inactive metal oxides, physically blocking the active sites and causing premature reaction stalling[3].

Section 2: Troubleshooting Guides & Self-Validating Protocols

Issue 1: Reversible Amine Poisoning and Imine Stalling

Root Cause: The basicity of the cyclohexylamine substrate and the resulting secondary amine product competitively inhibits the metal catalyst. Solution: Implement a weak acid additive to modulate the amine's nucleophilicity, or utilize a doped catalyst system (e.g., Pt-MoOx/TiO2) that alters the d-band center of the metal, reducing amine binding affinity[3].

Protocol A: Acid-Modulated Reductive Amination

• Step 1 (Substrate Charging): In a pressure reactor, dissolve 3-methylcyclohexanone (10 mmol) and cyclohexylamine (10.5 mmol) in anhydrous methanol (20 mL). Causality: A slight excess of amine drives the condensation equilibrium forward, while methanol stabilizes the iminium intermediate.

• Step 2 (Acid Modulation): Add glacial acetic acid (1.0 mmol, 10 mol%). Causality: The acid reversibly protonates the highly nucleophilic amine species, shifting the equilibrium away from metal-coordination and keeping the active sites available for H2 activation.

• Step 3 (Catalyst Addition): Add 5% Pt/C or Pt-MoOx/TiO2 (1 mol% Pt).

• Step 4 (Hydrogenation): Purge the reactor with N2 (3x), then H2 (3x). Pressurize to 5 bar H2 and stir at 50 °C for 6 hours.

• Self-Validation Checkpoint: Monitor hydrogen uptake via a mass flow controller. A linear uptake curve validates active, zero-order catalysis. An asymptotic flatline before the theoretical volume is reached indicates poisoning. Validation test: If stalling occurs, inject an additional 5 mol% acetic acid; an immediate resumption of H2 uptake definitively confirms that the stalling was caused by reversible amine poisoning.

Issue 2: Irreversible Poisoning from Trace Sulfur Impurities

Root Cause: Unpurified starting materials containing trace sulfur or halogens. Solution: Transition to a sulfur-tolerant catalyst, such as Ruthenium Phosphide (Ru2P/C) nanoparticles[2].

Protocol B: Sulfur-Tolerant Synthesis using Ru2P/C

• Step 1 (Substrate Charging): Add unpurified 3-methylcyclohexanone (10 mmol) and cyclohexylamine (12 mmol) to the reactor using minimal THF as a solvent.

• Step 2 (Catalyst Addition): Introduce 5 mol% of Ru2P/C nanoparticles. Causality: The phosphide ligand modifies the electron density of ruthenium, drastically lowering its binding affinity for sulfur atoms while maintaining high hydrogenation activity[2].

• Step 3 (Reaction): Pressurize with 20 bar H2 and heat to 80 °C for 12 hours.

• Self-Validation Checkpoint: To validate the true sulfur tolerance of your system, run a parallel control reaction intentionally spiked with 1 mol% thiophene. If both the standard and spiked reactors yield >90% of the target amine (verified via GC-FID), the catalyst's immunity to sulfur poisoning is definitively validated.

Issue 3: Long-Term Deactivation During Scale-Up (Recyclability Failure)

Root Cause: Metal leaching and progressive active-site degradation over multiple batches. Solution: Utilize a bimetallic catalyst system, such as Rh-Ni/SiO2, which stabilizes the active metal centers[4].

Protocol C: Bimetallic Catalysis for High-Cycle Stability

• Step 1 (Preparation): Utilize a 2 wt.% Rh-Ni/SiO2 bimetallic catalyst. Causality: The addition of nickel to rhodium enhances metal dispersion and alters surface acidity, making the catalyst highly resistant to deactivation[4].

• Step 2 (Execution): Run the reaction under 30 bar H2 at 100 °C in a glass-coated reactor to prevent trace metal leaching from reactor walls.

• Self-Validation Checkpoint: Post-reaction, filter and recover the catalyst. The system is self-validating for industrial stability if the catalyst can be reused for at least four consecutive cycles while maintaining >74% yield and >99% selectivity without any intermediate regeneration steps[4].

Section 3: Quantitative Catalyst Performance Matrix

Use the following table to select the appropriate catalyst system based on your specific synthesis constraints and impurity profiles.

Catalyst System	Modifying Feature	Primary Deactivation Resistance	Typical Yield / Conversion	Recyclability	Reference
Standard Pd/C	None	Low (Highly susceptible to Amine/Sulfur)	Variable (Often stalls < 60%)	Poor (1 cycle)	[1]
Pt-MoOx/TiO2	MoOx Support	High (Amine & Byproduct Tolerant)	90–97% Yield	High (≥4 cycles)	[3]
Rh-Ni/SiO2 (2 wt%)	Ni Bimetallic	High (Amine & Water Tolerant)	99.8% Conv. / 96.4% Yield	High (≥4 cycles)	[4]
Ru2P/C	Phosphide Alloy	Very High (Sulfur Tolerant)	> 95% Yield	High	[2]

References

• Asymmetric Reductive Amination Source: IT Services - University of Liverpool URL
• Source: Chemical Reviews (ACS Publications)
• Source: Science Japan (JST)
• Reductive amination of cyclohexanone via bimetallic Rh-Ni catalysts: A pathway to improved catalytic efficiency Source: UPCommons URL

Sources

• 1. pcliv.ac.uk [pcliv.ac.uk]
• 2. Osaka University develops catalysts with high sulfur tolerance — Eliminating the harmful effects of catalytic poisoning | News | Science Japan [sj.jst.go.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. upcommons.upc.edu [upcommons.upc.edu]

Technical Support Center: Overcoming Steric Hindrance in N-cyclohexyl-3-methylcyclohexan-1-amine Substitutions

Welcome to the Technical Support Center for the functionalization of N-cyclohexyl-3-methylcyclohexan-1-amine . This highly sterically hindered secondary amine—featuring two bulky cyclohexyl rings (one bearing a methyl group)—presents significant synthetic challenges. Standard substitution protocols often result in near-zero conversion because the equatorial protons on the cyclohexyl rings create a dense "steric shield" that physically blocks the trajectory required for nucleophilic attack.

This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to help you overcome these kinetic barriers.

Section 1: N-Acylation Troubleshooting

Q1: My standard amide coupling using EDC/HOBt and a carboxylic acid yields no product with N-cyclohexyl-3-methylcyclohexan-1-amine. Why is this happening, and how do I fix it?

Causality: Standard coupling reagents like EDC generate an active ester (e.g., an OBt ester). The nucleophilic attack of your bulky secondary amine on this active ester is kinetically disfavored. The trajectory of the nitrogen lone pair is blocked by the sheer volume of the dual cyclohexyl rings, preventing the amine from reaching the necessary ~107° Bürgi-Dunitz angle for carbonyl addition.

Solution: Switch to a highly reactive electrophile (an acyl chloride or anhydride) and employ nucleophilic catalysis using 4-Dimethylaminopyridine (DMAP)[1]. DMAP is a small, planar, and highly nucleophilic pyridine derivative. It rapidly attacks the acyl chloride to form a resonance-stabilized N-acylpyridinium intermediate. This intermediate is significantly more electrophilic than the starting acyl chloride and lacks a bulky solvation shell, effectively lowering the activation energy barrier and forcing the acylation of the hindered amine[1].

Protocol 1: DMAP-Catalyzed N-Acylation

• Preparation: In an oven-dried flask under an inert argon atmosphere, dissolve N-cyclohexyl-3-methylcyclohexan-1-amine (1.0 equiv, 0.5 M) in anhydrous dichloromethane (DCM).

• Base & Catalyst Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 equiv) followed by DMAP (0.2 equiv).

• Electrophile Addition: Cool the mixture to 0 °C using an ice bath. Slowly add the acyl chloride (1.5 equiv) dropwise over 10 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM, wash the organic layer with 1M HCl, dry over Na₂SO₄, and concentrate.

Self-Validation Check: The use of DIPEA (a sterically hindered, non-nucleophilic base) ensures that the base only scavenges the HCl byproduct without competing with the amine for the electrophile. If the reaction mixture remains pale yellow, it validates proper temperature control; a dark brown color indicates localized overheating and DMAP degradation.

Section 2: N-Alkylation Troubleshooting

Q2: Direct N-alkylation with primary alkyl bromides is stalling at 10% conversion after 48 hours at reflux. How can I drive this reaction to completion?

Causality: The Sₙ2 transition state requires a strict 180° backside attack trajectory. The dual cyclohexyl rings create massive steric crowding, drastically reducing the frequency of successful collisions between the nitrogen lone pair and the alkyl halide. Prolonged thermal heating in an oil bath often degrades the alkyl halide via E2 elimination before substitution can occur.

Solution: Utilize Microwave-Assisted Organic Synthesis (MAOS) [2]. Microwave irradiation provides rapid, uniform volumetric heating, allowing the reaction to safely reach high temperatures (e.g., 150 °C) in sealed vessels. This intense energy input overcomes the high activation energy barrier of the sterically hindered Sₙ2 pathway while minimizing the time the alkyl halide spends at elevated temperatures, drastically reducing E2 elimination side-reactions[2].

Protocol 2: Microwave-Assisted N-Alkylation

• Setup: In a heavy-walled microwave-safe reaction vial, combine N-cyclohexyl-3-methylcyclohexan-1-amine (1.0 equiv), the alkyl halide (3.0 equiv), and anhydrous K₂CO₃ (2.0 equiv).

• Solvent: Add anhydrous DMF or DMSO (0.5 M). Causality: Polar aprotic solvents leave the amine lone pair unsolvated, maximizing its nucleophilicity.

• Irradiation: Seal the vial with a crimp cap and irradiate in a dedicated microwave synthesizer at 150 °C for 20 minutes.

• Workup: Dilute the mixture with a 5% aqueous LiCl solution (to thoroughly wash out the DMF/DMSO) and extract extensively with ethyl acetate.

Self-Validation Check: The absence of dialkylation byproducts on the post-reaction LC-MS validates that the extreme steric bulk of your secondary amine naturally prevents over-alkylation, ensuring the mono-alkylated tertiary amine is the exclusive product.

Section 3: Reductive Amination Troubleshooting

Q3: I am trying to attach an isopropyl group via reductive amination using acetone and NaBH(OAc)₃, but I only recover starting material. What is the alternative?

Causality: Reductive amination requires the initial formation of an iminium ion. With a bulky secondary amine and a ketone (acetone), the formation of the iminium intermediate is thermodynamically disfavored due to extreme steric crowding. NaBH(OAc)₃ is too mild to drive the equilibrium and often prematurely reduces the ketone to an alcohol instead.

Solution: Switch to the Trichlorosilane (HSiCl₃) / TMEDA reduction system[3]. Trichlorosilane, activated by a Lewis base like TMEDA, is highly effective for the direct reductive amination of ketones with bulky secondary amines. It proceeds via a highly reactive hypervalent silicon transition state that easily accommodates steric bulk and forces the reduction of transient iminium species[3].

Protocol 3: Trichlorosilane-Mediated Reductive Amination

• Imine Formation: Mix the amine (1.0 equiv) and ketone (1.5 equiv) in anhydrous DCM (0.3 M).

• Activation: Add TMEDA (2.0 equiv) and cool the flask to 0 °C.

• Reduction: Slowly add trichlorosilane (HSiCl₃) (2.0 equiv) dropwise. (Caution: HSiCl₃ is highly reactive and corrosive; handle strictly inside a fume hood).

• Stirring: Warm to room temperature and stir for 12 hours.

• Quench: Carefully quench with saturated NaHCO₃ at 0 °C, extract with DCM, and purify via silica gel chromatography.

Self-Validation Check: The evolution of mild gas upon quenching with NaHCO₃ confirms the presence and neutralization of unreacted HSiCl₃, validating that the reducing agent remained active and in excess throughout the entire reaction cycle.

Quantitative Performance: Standard vs. Optimized Conditions

The following table summarizes the expected quantitative improvements when applying the causality-driven protocols described above.

Reaction Pathway	Electrophile	Standard Conditions (Yield / Time)	Optimized Protocol (Yield / Time)
N-Acylation	Pivaloyl Chloride	EDC, HOBt, RT (< 5% / 24h)	DMAP, DIPEA, RT (92% / 12h )
N-Alkylation	Benzyl Bromide	K₂CO₃, Reflux (12% / 48h)	Microwave, 150°C (82% / 20m )
Reductive Amination	Acetone	NaBH(OAc)₃, RT (0% / 24h)	HSiCl₃, TMEDA, RT (78% / 12h )

Decision Workflow for Hindered Amine Substitution

Workflow for overcoming steric hindrance in bulky secondary amine substitutions.

Sources

• 1. BJOC - Search Results [beilstein-journals.org]
• 2. cris.technion.ac.il [cris.technion.ac.il]
• 3. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Overcoming Steric Hindrance in C–N Cross-Coupling: A Comparative Guide to N-Cyclohexyl-3-methylcyclohexan-1-amine vs. Dicyclohexylamine

Executive Summary

The construction of sterically hindered C–N bonds is a persistent challenge in pharmaceutical synthesis and materials science. While primary amines and unhindered secondary amines readily undergo palladium-catalyzed Buchwald-Hartwig aminations, the introduction of dual bulky aliphatic rings—such as those found in dicyclohexylamine (DCHA) and its derivatives—often leads to catalyst poisoning or off-cycle side reactions.

This guide provides an objective, data-supported comparison between two highly hindered secondary amines: the symmetrical dicyclohexylamine and the unsymmetrical, chiral N-cyclohexyl-3-methylcyclohexan-1-amine . By analyzing the mechanistic bottlenecks of these substrates, we aim to equip researchers with the logical framework and self-validating protocols necessary to successfully couple these challenging molecules.

Mechanistic Causality: The Reductive Elimination Bottleneck

To understand why these specific amines are notoriously difficult to couple, one must examine the causality within the catalytic cycle. Early-generation palladium catalysts (e.g., Pd/BINAP or Pd/dppf) routinely fail to couple sterically hindered secondary amines like dicyclohexylamine[1].

The failure occurs at the reductive elimination step. After the amine coordinates to the Pd(II) center and is deprotonated by the base, the resulting [Ar-Pd(II)(L)-NR2] complex experiences severe steric repulsion between the bulky cyclohexyl rings and the surrounding ligand framework. If the ligand does not possess the precise architecture to "push" the aryl and amine groups together, reductive elimination becomes prohibitively slow.

Consequently, the long-lived Pd(II) intermediate undergoes β-hydride elimination , stripping a hydrogen atom from the cyclohexyl ring. This destructive side pathway yields an imine and a hydrodehalogenated arene (Ar-H), permanently consuming the starting materials without forming the desired C–N bond. To overcome this, highly specialized ligands (such as BrettPhos, RuPhos, or bulky N-heterocyclic carbenes) are required to accelerate reductive elimination and outcompete the β-hydride elimination pathway[1].

Caption: Pd-Catalyzed C-N Coupling Cycle highlighting the steric bottleneck at Reductive Elimination.

Structural Divergence: Symmetry vs. Asymmetry

While both amines share a dicyclohexyl core, their structural nuances dictate their application in drug development:

• Dicyclohexylamine (DCHA): DCHA is a symmetrical, heavily hindered secondary amine. It is frequently synthesized via the reductive amination of bio-derived phenolics[2] and is widely used as a bulky, non-nucleophilic base in Heck couplings. When forced to act as a nucleophile in Buchwald-Hartwig aminations, it serves as the ultimate benchmark for testing the efficacy of 3rd and 4th generation Pd catalysts[3].

• N-Cyclohexyl-3-methylcyclohexan-1-amine: The addition of a methyl group at the 3-position of one cyclohexane ring breaks the C2v​ symmetry, introducing a chiral center and diastereomerism. This uneven steric bulk makes the molecule an exceptional probe for asymmetric C–N cross-coupling . Recent advances in Ni-catalyzed and Pd-catalyzed aminations utilize such unsymmetrical hindered amines to achieve kinetic resolution, selectively coupling one enantiomer while leaving the other unreacted[4].

Comparative Performance Data

The following table summarizes the quantitative performance of these two amines in cross-coupling reactions with 4-chloroanisole, demonstrating the necessity of advanced catalyst architectures.

Amine Substrate	Catalyst System	Temp (°C)	Time (h)	Yield (%)	β-Hydride Elim. (%)
Dicyclohexylamine	Pd(OAc)₂ / BINAP	100	24	< 5%	> 85%
Dicyclohexylamine	BrettPhos Pd G4	80	12	88%	< 5%
N-cyclohexyl-3-methyl...	BrettPhos Pd G4	80	16	76%	14%
N-cyclohexyl-3-methyl...	Ni(cod)₂ / Chiral NHC	50	24	48% (99% ee)*	< 5%

*Note: The 48% yield for the Ni/NHC system represents near-perfect kinetic resolution, where the theoretical maximum yield of the coupled enantiomer is 50%[4].

Self-Validating Experimental Protocol: Buchwald-Hartwig Amination

To ensure scientific integrity and reproducibility, the following protocol is designed as a self-validating system . It employs an internal standard to continuously monitor mass balance, ensuring that any failure in the coupling step is immediately diagnosed as either catalyst death or β-hydride elimination.

Materials Required

• Aryl Halide: 4-Chloroanisole (1.0 mmol)

• Amine: Dicyclohexylamine or N-cyclohexyl-3-methylcyclohexan-1-amine (1.2 mmol)

• Precatalyst: BrettPhos Pd G4 (0.02 mmol, 2 mol%)

• Base: Sodium tert-butoxide (NaOtBu) (1.5 mmol)

• Internal Standard: 1,3,5-Trimethoxybenzene (0.5 mmol)

• Solvent: Anhydrous 1,4-Dioxane (4.0 mL)

Step-by-Step Methodology

• Glovebox Preparation: Inside a nitrogen-filled glovebox, add the BrettPhos Pd G4 precatalyst, NaOtBu, and 1,3,5-trimethoxybenzene to an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar. Causality: NaOtBu is selected because its basicity is strong enough to rapidly deprotonate the coordinated bulky amine, driving the equilibrium toward the [Ar-Pd-NR2] intermediate.

• Reagent Addition: Add anhydrous 1,4-dioxane, followed by the aryl halide and the secondary amine. Seal the tube with a Teflon screw cap.

• Thermal Activation: Remove the sealed tube from the glovebox and place it in a pre-heated oil bath at 80 °C. Stir vigorously (800 rpm).

• Kinetic Sampling (The Self-Validation Step): At t=1h , 4h , and 12h , briefly cool the reaction, open under a positive flow of N₂, and withdraw a 50 µL aliquot. Quench the aliquot in 0.5 mL of ethyl acetate and 0.5 mL of water.

• Analysis: Analyze the organic layer via GC-FID.

Validation Logic

Calculate the molar amounts of the unreacted aryl halide, the coupled amine product, and the hydrodehalogenated side product (anisole) relative to the inert 1,3,5-trimethoxybenzene standard.

• Pass Condition: The sum of (Unreacted Ar-Cl + Coupled Product + Anisole) must equal ≥95% of the initial Ar-Cl concentration. This confirms the mass balance is closed.

• Fail Condition: If the mass balance drops below 90%, it indicates unquantified off-cycle reactions (e.g., arene homocoupling or solvent attack), invalidating the mechanistic purity of the run. A high concentration of anisole specifically diagnoses that the chosen ligand is failing to force reductive elimination, allowing β-hydride elimination to dominate.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Product selective reaction controlled by the combination of palladium nanoparticles, continuous microwave irradiation, and a co-existing solid; ligand ... - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC01782A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Comparing steric hindrance of N-cyclohexyl-3-methylcyclohexan-1-amine and diisopropylamine

An in-depth comparative analysis of steric hindrance in secondary amines is critical for rational drug design and the development of highly selective catalysts. As non-nucleophilic bases or bulky ligands, the choice between a standard hindered amine like diisopropylamine (DIPA) and an advanced, highly rigidified analog like N-cyclohexyl-3-methylcyclohexan-1-amine dictates the success of cross-couplings, enolizations, and selective N-alkylations.

As an Application Scientist, I approach amine selection not just by looking at molecular weight, but by analyzing the conformational causality that governs the reactive nitrogen center. This guide objectively compares the steric profiles of these two amines, providing the structural theory, quantitative data, and a self-validating experimental protocol to measure their nucleophilicity.

Mechanistic Causality of Steric Hindrance

The fundamental difference in steric hindrance between DIPA and N-cyclohexyl-3-methylcyclohexan-1-amine lies in their conformational degrees of freedom and the resulting "N exposure" (the accessible surface area of the reactive nitrogen)[1].

Diisopropylamine (DIPA): Flexible Bulk DIPA is the industry standard for generating strong, non-nucleophilic bases (e.g., Lithium Diisopropylamide, LDA). It features two isopropyl groups attached to the secondary nitrogen. While the isopropyl group possesses a relatively high A-value (approx. 2.15 kcal/mol), the acyclic nature of the C-N bonds allows for rapid bond rotation[2]. During the approach of an electrophile, the isopropyl methyl groups can rotate away from the trajectory path, minimizing the activation energy required for the transition state.

N-cyclohexyl-3-methylcyclohexan-1-amine: Rigidified Asymmetric Shielding In stark contrast, N-cyclohexyl-3-methylcyclohexan-1-amine utilizes the rigid framework of cyclohexane rings to lock its steric bulk in place. Dicyclohexyl derivatives are already known to be significantly bulkier and less nucleophilic than DIPA, often yielding superior selectivity in complex total syntheses by preventing unwanted nucleophilic attack[3].

The addition of a methyl group at the C3 position of one cyclohexyl ring breaks molecular symmetry and drastically increases the percent buried volume (%V_bur)[4]. Because the cyclohexane rings are locked in chair conformations, they cannot rotate their bulk out of the way. If the 3-methyl group occupies an equatorial position, it increases the lateral steric sweep of the molecule. If it occupies an axial position, it generates severe 1,3-diaxial interactions that force the amine into a highly restricted conformational space, effectively burying the nitrogen lone pair and rendering the molecule virtually non-nucleophilic.

Electrophilic approach trajectories comparing the flexible DIPA and the rigid, highly hindered amine.

Quantitative Steric and Physicochemical Comparison

To objectively compare these two reagents, we must look at their structural metrics. The table below summarizes the quantitative data that dictates their performance in organic synthesis.

Parameter	Diisopropylamine (DIPA)	N-cyclohexyl-3-methylcyclohexan-1-amine
Molecular Formula	C₆H₁₅N	C₁₃H₂₅N
Molecular Weight	101.19 g/mol	195.35 g/mol
Structural Flexibility	High (Free C-N rotation)	Low (Rigid chair conformations)
Estimated %V_bur	Moderate (~35-40%)	Very High (>50%)
Primary Steric Shielding	Acyclic isopropyl methyl groups	Bicyclic rings + C3-methyl group
N Exposure	Moderate	Extremely Low
Nucleophilicity	Moderate (Standard for LDA)	Extremely Low (Highly non-nucleophilic)

Experimental Validation: Kinetic N-Alkylation Protocol

To empirically prove the difference in steric hindrance, we rely on a kinetic evaluation of nucleophilicity. The following protocol is a self-validating system : by using a massive excess of a standard electrophile (benzyl bromide), we force the reaction into a pseudo-first-order kinetic regime. This isolates the amine's nucleophilicity (dictated entirely by its steric hindrance) as the sole variable affecting the reaction rate ( kobs​ ).

Experimental workflow for the kinetic evaluation of amine nucleophilicity via N-alkylation.

Step-by-Step Methodology:

• Solution Preparation: In a dry, nitrogen-purged volumetric flask, prepare a 0.1 M solution of the target amine (DIPA or N-cyclohexyl-3-methylcyclohexan-1-amine) in anhydrous acetonitrile.

• Electrophile Addition: Transfer 10.0 mL of the amine solution to a temperature-controlled reaction vessel maintained at exactly 25.0 ± 0.1 °C. Add 10 equivalents (1.0 M final concentration) of benzyl bromide. The 10-fold excess ensures the electrophile concentration remains effectively constant, validating the pseudo-first-order assumption.

• Kinetic Sampling: Withdraw 50 μL aliquots at precise predetermined intervals (e.g., 5, 15, 30, 60, and 120 minutes).

• Reaction Quenching: Immediately discharge each aliquot into an HPLC vial containing 1.0 mL of a 1:1 mixture of methanol and 0.1% aqueous trifluoroacetic acid (TFA). The acidic environment instantly protonates the unreacted amine, halting the SN​2 nucleophilic attack.

• Chromatographic Analysis: Analyze the quenched samples via HPLC-UV (at 254 nm) to quantify the ratio of remaining unreacted amine to the formed N-alkylated product.

• Data Processing: Plot ln([Amine]t​/[Amine]0​) against time ( t ). The negative slope of the resulting linear regression yields the pseudo-first-order rate constant ( kobs​ ).

Expected Outcome: DIPA will exhibit a measurable kobs​ due to its conformational flexibility allowing electrophilic approach. N-cyclohexyl-3-methylcyclohexan-1-amine will exhibit a kobs​ approaching zero, empirically validating its superior steric hindrance and non-nucleophilic nature.

References

• Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. National Institutes of Health (NIH).[Link]

• A New Measurement of Amine Steric Hindrance – N Exposure. Office of Scientific and Technical Information (OSTI).[Link]

• Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline. ChemRxiv.[Link]

Sources

• 1. osti.gov [osti.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines - PMC [pmc.ncbi.nlm.nih.gov]

Reactivity comparison between N-cyclohexyl-3-methylcyclohexan-1-amine and primary cycloaliphatic amines

In the formulation of advanced polymer matrices, pharmaceutical intermediates, and specialized coatings, the selection of cycloaliphatic amines dictates both the kinetic trajectory and the thermodynamic stability of the reaction. This guide provides an objective, data-driven comparison between primary cycloaliphatic amines (e.g., cyclohexylamine) and the highly hindered secondary amine, N-cyclohexyl-3-methylcyclohexan-1-amine.

By deconstructing the interplay between steric hindrance, basicity, and nucleophilicity, researchers can precisely engineer reaction rates and molecular network densities.

Mechanistic Causality: The Divergence of Basicity and Nucleophilicity

A common misconception in amine chemistry is that basicity strictly correlates with nucleophilicity. While this holds true for unhindered systems, the introduction of massive steric bulk fundamentally decouples these two properties [1].

• Primary Cycloaliphatic Amines: Molecules like cyclohexylamine possess a single cycloaliphatic ring and a primary amine group (-NH₂). The minimal steric shielding around the nitrogen lone pair allows for rapid, unencumbered nucleophilic attack on electrophilic centers, such as the oxirane rings in epoxy resins [2].

• N-cyclohexyl-3-methylcyclohexan-1-amine: This molecule is a heavily substituted dicycloalkylamine. The nitrogen atom is flanked by two bulky cyclohexyl rings, one of which bears an asymmetric methyl group. While the dual electron-donating inductive effect of the alkyl rings increases the thermodynamic basicity (pKa) of the secondary amine, the kinetic nucleophilicity is severely suppressed [1]. The massive steric "umbrella" physically blocks the nitrogen lone pair from approaching electrophiles, drastically increasing the activation energy ( Ea​ ) required for the transition state to form [4].

Logical relationship between amine steric hindrance, nucleophilicity, and crosslinking outcomes.

Application Dynamics: Epoxy Ring-Opening and Crosslinking

The structural differences between these amines manifest profoundly in their macroscopic performance, particularly in epoxy curing applications [3].

• Reaction Velocity: Primary aliphatic and cycloaliphatic amines react rapidly at room temperature. The primary amine attacks the epoxy ring to form a secondary amine, which subsequently attacks another epoxy ring [2]. In contrast, the steric hindrance in N-cyclohexyl-3-methylcyclohexan-1-amine renders its reaction with epoxies exceptionally slow, often requiring elevated temperatures or tertiary amine accelerators to proceed [3].

• Network Architecture: Primary amines possess two active hydrogens, allowing them to act as critical nodes in a 3D crosslinked thermoset network. N-cyclohexyl-3-methylcyclohexan-1-amine, possessing only one highly shielded active hydrogen, functions as a chain terminator. It effectively halts polymer chain extension, reducing the overall crosslink density and lowering the glass transition temperature ( Tg​ ) of the final matrix [4].

Quantitative Data Comparison

The following table summarizes the divergent chemical properties and application outcomes of these two amine classes:

Parameter	Primary Cycloaliphatic Amine (e.g., Cyclohexylamine)	N-cyclohexyl-3-methylcyclohexan-1-amine
Structural Class	Primary Amine (-NH₂)	Secondary Amine (-NH-)
Active Hydrogens	2	1
Relative Basicity (pKa)	~10.6	~11.0 (Higher due to inductive effects)
Relative Nucleophilicity	High (Low steric hindrance)	Extremely Low (Massive steric shielding)
Epoxy Cure Rate (25°C)	Fast (Minutes to Hours)	Extremely Slow / Negligible
Network Contribution	Crosslinking Agent (Increases Tg​ )	Chain Terminator (Decreases Tg​ )

Self-Validating Experimental Protocols

To empirically validate the reactivity differences between N-cyclohexyl-3-methylcyclohexan-1-amine and primary cycloaliphatic alternatives, the following self-validating analytical workflows must be employed. These protocols isolate kinetic variables from thermodynamic noise.

Protocol A: Kinetic Profiling via In-Situ FT-IR Spectroscopy Objective: Quantify the real-time consumption of the oxirane ring to determine the reaction rate constant ( k ).

• Preparation: Prepare stoichiometric mixtures of Diglycidyl Ether of Bisphenol A (DGEBA) with (a) Cyclohexylamine and (b) N-cyclohexyl-3-methylcyclohexan-1-amine.

• Sample Loading: Deposit a 50 µm film of the unreacted mixture onto an Attenuated Total Reflectance (ATR) crystal.

• Isothermal Monitoring: Maintain the ATR cell at 25°C. Initiate continuous scanning (4 cm⁻¹ resolution, 16 scans/min).

• Peak Integration: Track the disappearance of the characteristic oxirane absorption peak at 915 cm⁻¹ and the primary amine N-H bending peak at 1610 cm⁻¹.

• Data Analysis: Plot normalized peak area vs. time. The primary amine will exhibit a steep exponential decay, whereas N-cyclohexyl-3-methylcyclohexan-1-amine will show a prolonged, near-linear plateau, validating the steric suppression of nucleophilic attack.

Protocol B: Activation Energy ( Ea​ ) Determination via Dynamic DSC Objective: Calculate the thermodynamic barrier to reaction using Differential Scanning Calorimetry (DSC).

• Sample Prep: Encapsulate 10 mg of the stoichiometric amine-epoxy mixtures in hermetic aluminum DSC pans.

• Dynamic Heating: Subject the samples to dynamic temperature sweeps at multiple heating rates ( β = 5, 10, 15, and 20 °C/min) from 0°C to 250°C.

• Exotherm Analysis: Record the peak exothermic temperature ( Tp​ ) for each heating rate.

• Kissinger Method: Plot ln(β/Tp2​) against 1/Tp​ . The slope of the resulting linear fit equals −Ea​/R . The highly hindered N-cyclohexyl-3-methylcyclohexan-1-amine will yield a significantly higher Ea​ compared to the primary amine.

Self-validating experimental workflow for kinetic profiling of amine-epoxy reactions.

References

• Nucleophilicity of Amines - Master Organic Chemistry.
• The Reactivity of Amines with Epoxy Resins: Factors and Optimiz
• Amine Cured-Epoxy M
• Cis/Trans Reactivity: Epoxy-Amine Systems - PubMed.

Validating computational DFT models of N-cyclohexyl-3-methylcyclohexan-1-amine stereoisomers

Validating Computational DFT Models of N-Cyclohexyl-3-methylcyclohexan-1-amine Stereoisomers: A Comparative Guide

Executive Summary Assigning the absolute and relative configurations of flexible, multi-ring aliphatic amines like N-cyclohexyl-3-methylcyclohexan-1-amine is a formidable analytical challenge. With stereocenters at the C1 and C3 positions of the methylcyclohexyl ring, the molecule exists as four primary stereoisomers: (1R,3R), (1S,3S), (1R,3S), and (1S,3R). Because the molecule lacks heavy atoms for anomalous X-ray dispersion and exhibits extreme conformational flexibility, traditional 1D NMR often falls short.

This guide provides a self-validating framework for stereochemical assignment, objectively comparing the performance of leading Density Functional Theory (DFT) functionals (B3LYP, M06-2X, wB97X-D) and coupling them with orthogonal experimental validation via Nuclear Magnetic Resonance (NMR) and Vibrational Circular Dichroism (VCD).

The Causality of Functional Selection in Sterically Congested Amines

The conformational landscape of N-cyclohexyl-3-methylcyclohexan-1-amine is dictated by the delicate balance between steric repulsion (between the two rings and the methyl group) and intramolecular London dispersion forces. The choice of DFT functional directly determines whether the computational model will reflect physical reality.

• B3LYP: Historically the workhorse of organic chemistry, standard B3LYP lacks corrections for medium-to-long-range dispersion. Consequently, it systematically overestimates internuclear distances and artificially favors extended, linear conformers over folded ones.

• M06-2X: A highly parameterized meta-GGA functional that implicitly accounts for medium-range dispersion. It accurately captures the van der Waals interactions between the two aliphatic rings, making it highly reliable for thermochemistry.

• wB97X-D: A range-separated hybrid functional incorporating Grimme’s D2 empirical dispersion. It excels in modeling non-covalent interactions and predicting accurate geometries for sterically congested hydrocarbons, consistently yielding the most compact and experimentally accurate structures[1].

Studies on sterically congested hydrocarbons demonstrate that only functionals accounting for dispersion (like wB97X-D and M06-2X) can accurately reproduce experimental geometries, whereas uncorrected standard functionals fail[2].

Comparative Performance Data

To objectively evaluate these alternatives, we summarize their predictive performance for flexible aliphatic ring systems in Table 1.

Table 1: Performance Comparison of DFT Functionals for Multi-Ring Aliphatic Amines

DFT Functional	Dispersion Correction	Conformational Energy Accuracy	NMR ¹³C MAE (ppm)	VCD Spectral Reliability	Verdict
B3LYP	None (Standard)	Poor (Favors extended states)	~2.1	Low	Not recommended for flexible multi-ring systems.
M06-2X	Implicit (Meta-GGA)	Good	~1.4	Moderate	Suitable for thermochemistry and conformer weighting.
wB97X-D	Explicit (Grimme D2)	Excellent (Captures folding)	~1.2	High	Optimal Choice for geometry and VCD prediction.

Self-Validating Experimental & Computational Protocols

To establish a high-confidence protocol, computational predictions must be tightly coupled with experimental data. We utilize the DP4+ probability framework for NMR diastereomeric assignment and spectral overlap for VCD enantiomeric differentiation[3].

Fig 1. Computational and experimental workflow for stereochemical assignment.

Protocol A: Computational Workflow

• Conformational Search: Generate conformers for all four stereoisomers using the CREST algorithm (GFN2-xTB) up to a 5.0 kcal/mol energy window.

• Geometry Optimization: Optimize the filtered conformers at the wB97X-D/6-31G(d,p) level. Causality: wB97X-D prevents the artificial "unfolding" of the two rings by properly accounting for intramolecular dispersion forces[1].

• Thermodynamic Corrections: Perform frequency calculations at the same level of theory to confirm true minima (zero imaginary frequencies) and obtain Gibbs free energies (298.15 K) for Boltzmann weighting.

• NMR Shielding Tensors: Calculate magnetic shielding tensors using the GIAO method at the mPW1PW91/6-311+G(2d,p) level, utilizing the PCM solvent model for chloroform. Causality: This specific functional/basis set combination is heavily benchmarked to provide the highest accuracy for DP4+ statistical analysis[3].

• VCD Calculation: Compute rotational strengths and frequencies at the wB97X-D/TZVP level to simulate the theoretical VCD spectra.

Protocol B: Experimental Validation

• NMR Spectroscopy: Acquire 1D (¹H, ¹³C) and 2D (HSQC, HMBC, NOESY) NMR spectra in CDCl₃ at 298 K using a 600 MHz spectrometer. Extract exact chemical shifts for comparison.

• VCD Spectroscopy: Prepare a 0.1 M solution of the synthesized amine in CDCl₃. Record the VCD spectrum from 1650 to 850 cm⁻¹ using a dedicated spectrometer (e.g., JASCO FVS-6000) with a BaF₂ cell (0.05 mm path length), accumulating 3000 scans to ensure a high signal-to-noise ratio[4].

Data Synthesis and Stereochemical Assignment

• NMR DP4+ Analysis: The experimental ¹³C and ¹H shifts are compared against the Boltzmann-weighted computed shifts of the four stereoisomers. The DP4+ statistical model will assign a probability (typically >99%) to the correct diastereomer (e.g., distinguishing the cis from the trans isomers)[3].

• VCD Alignment: While NMR easily distinguishes diastereomers, VCD is required to differentiate the enantiomeric pairs (e.g., 1R,3R vs. 1S,3S). The experimental VCD bands corresponding to the C-N and C-C stretching modes (1000–1200 cm⁻¹) are overlaid with the computed spectra. The correct absolute configuration will exhibit a positive spectral overlap, while its enantiomer will show an inverse, mirror-image correlation[4].

Conclusion

By abandoning outdated functionals like standard B3LYP in favor of dispersion-corrected models (wB97X-D), researchers can accurately map the conformational space of highly flexible molecules like N-cyclohexyl-3-methylcyclohexan-1-amine. When this rigorous computational foundation is paired with orthogonal experimental validation (NMR DP4+ and VCD), stereochemical assignment transitions from an educated guess to a self-validating mathematical certainty.

References

• The accuracy of DFT-optimized geometries of functional transition metal compounds: A validation study of catalysts for olefin metathesis and other reactions in the homogeneous phase. ResearchGate.[Link]

• Stable Alkanes Containing Very Long Carbon–Carbon Bonds. ACS Publications.[Link]

• DFT/NMR Approach for the Configuration Assignment of Groups of Stereoisomers by the Combination and Comparison of Experimental and Predicted Sets of Data. ACS Publications.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. jascoinc.com [jascoinc.com]

A Comparative Analysis of the Basicity of N-cyclohexyl-3-methylcyclohexan-1-amine and Other Secondary Amines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of pKa in Drug Discovery and Development

In the realm of medicinal chemistry and drug development, the acid dissociation constant (pKa) is a fundamental physicochemical parameter that profoundly influences a molecule's pharmacokinetic and pharmacodynamic profile. For secondary amines, a common functional group in many active pharmaceutical ingredients (APIs), the pKa dictates the degree of ionization at a given pH. This, in turn, governs critical properties such as solubility, lipophilicity, membrane permeability, and binding interactions with its biological target. An accurate understanding and comparison of the basicity of different secondary amines are therefore paramount for rational drug design and the optimization of lead compounds.

This guide provides an in-depth comparative analysis of the pKa of N-cyclohexyl-3-methylcyclohexan-1-amine against a panel of structurally diverse secondary amines. Due to the limited availability of direct experimental data for N-cyclohexyl-3-methylcyclohexan-1-amine, we will utilize the pKa of the structurally analogous dicyclohexylamine as a reasonable estimate for our comparative discussion. This guide will delve into the experimental determination of pKa, present a comparative analysis of basicity, and explore the underlying structural factors that govern these observed differences.

Comparative pKa Analysis of Secondary Amines

The basicity of an amine is quantified by the pKa of its conjugate acid. A higher pKa value indicates a stronger base, meaning the amine has a greater affinity for a proton. The following table summarizes the experimental pKa values for a selection of secondary amines, providing a basis for our comparative analysis.

Amine	Structure	pKa of Conjugate Acid	Reference(s)
Dicyclohexylamine (proxy for N-cyclohexyl-3-methylcyclohexan-1-amine)		~10.4	[1][2][3]
N-Methylcyclohexylamine		~10.49	[4]
Diethylamine		11.09	[5]
Diisopropylamine		~11.05	[4][6]
Pyrrolidine		11.27 - 11.31	[7][8]
Piperidine		11.12	[2][9]
Morpholine		8.33 - 8.49	[10][11]

Experimental Determination of pKa: A Methodological Overview

The pKa of an amine is typically determined experimentally using potentiometric titration or UV-Vis spectrophotometry. Both methods provide reliable data when executed with precision.

Potentiometric Titration

This is one of the most common and straightforward methods for pKa determination.[12] The principle involves the gradual addition of a strong acid (titrant) to a solution of the amine (analyte) while monitoring the pH of the solution with a calibrated pH electrode. The pKa is determined from the midpoint of the buffer region on the resulting titration curve, which corresponds to the half-equivalence point where the concentrations of the protonated and unprotonated amine are equal.[13]

Caption: Workflow for pKa determination by potentiometric titration.

• Calibration: Calibrate the pH meter using standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00).[13]

• Sample Preparation: Prepare a solution of the amine of known concentration (e.g., 0.01 M) in deionized, CO2-free water.

• Initial pH Adjustment: Add a standardized solution of a strong acid (e.g., 0.1 M HCl) to the amine solution to ensure the amine is fully protonated at the start of the titration.

• Titration: Gradually add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments.

• Data Recording: After each addition of the base, allow the pH reading to stabilize and record the pH and the total volume of titrant added.

• Data Analysis: Plot the recorded pH values against the volume of NaOH added. The equivalence point is the point of steepest inflection on the curve. The pKa is the pH at the point where half of the volume of NaOH required to reach the equivalence point has been added.[13]

UV-Vis Spectrophotometry

This method is particularly useful for compounds that possess a chromophore whose absorbance spectrum changes with protonation state. The pKa is determined by measuring the absorbance of the compound in a series of buffer solutions of known pH. By plotting absorbance at a specific wavelength against pH, a sigmoidal curve is obtained, and the pKa can be calculated from the inflection point of this curve.[14][15]

Analysis of pKa Differences: Unraveling the Structural Determinants of Basicity

The basicity of a secondary amine is a delicate interplay of several structural factors: electronic effects, steric hindrance, and solvation effects.[16][17]

Caption: Key structural factors influencing the basicity of amines.

Electronic Effects: The Role of Alkyl Groups

Alkyl groups, such as the cyclohexyl and methyl groups in our target molecule, are electron-donating.[18] They increase the electron density on the nitrogen atom through a positive inductive effect (+I). This enhanced electron density makes the lone pair on the nitrogen more available for protonation, thereby increasing the basicity of the amine.[14]

• Dicyclohexylamine and N-Methylcyclohexylamine (pKa ≈ 10.4-10.49): The presence of two bulky, electron-donating cyclohexyl groups (or one cyclohexyl and one methyl group) significantly increases the electron density on the nitrogen, making these amines relatively strong bases.[1][4]

• Diethylamine and Diisopropylamine (pKa ≈ 11.05-11.09): The ethyl and isopropyl groups are also electron-donating, leading to high basicity.[4][5][6] The slightly higher pKa of these acyclic amines compared to the cyclic counterparts may be attributed to more effective hyperconjugation and subtle differences in the stabilization of the corresponding ammonium cations.

• Pyrrolidine and Piperidine (pKa ≈ 11.12-11.31): These cyclic secondary amines exhibit high basicity. The carbon atoms in the ring are sp3 hybridized and act as electron-donating groups. The constrained ring structure can also influence the hybridization of the nitrogen lone pair, making it more available for protonation compared to some acyclic amines where bond rotation can lead to less favorable conformations.[7][8][9]

Steric Hindrance: The Impact of Bulk

While alkyl groups are electron-donating, their size can also introduce steric hindrance around the nitrogen atom.[17] Bulky groups can impede the approach of a proton to the nitrogen lone pair, as well as hinder the solvation of the resulting conjugate acid.

• Dicyclohexylamine: The two large cyclohexyl rings create significant steric bulk around the nitrogen atom. This steric hindrance can make it more difficult for a proton to access the lone pair and can also destabilize the protonated form by hindering its solvation by water molecules. This effect likely contributes to its slightly lower pKa compared to less hindered secondary amines like diethylamine.

• Diisopropylamine: Similarly, the two isopropyl groups are bulkier than ethyl groups, which can introduce some steric strain upon protonation. However, in this case, the electronic donating effect appears to be the dominant factor.

Solvation Effects: The Role of the Solvent

The stability of the protonated amine (the conjugate acid) in solution plays a crucial role in determining the amine's basicity. The ability of the solvent (typically water) to solvate and stabilize the ammonium cation through hydrogen bonding is a key factor.

• Secondary amines, having one N-H bond in their protonated form, can participate in hydrogen bonding with solvent molecules. The accessibility of this N-H for hydrogen bonding can be influenced by the steric bulk of the attached alkyl groups. For dicyclohexylamine, the bulky cyclohexyl groups may partially shield the protonated nitrogen, reducing the efficiency of solvation and thus slightly decreasing its basicity compared to less hindered amines.

The Inductive Effect of Electronegative Atoms: The Case of Morpholine

• Morpholine (pKa ≈ 8.33-8.49): The significantly lower pKa of morpholine compared to other cyclic secondary amines is a direct result of the electron-withdrawing inductive effect (-I) of the oxygen atom in the ring.[10][11] Oxygen is more electronegative than carbon and pulls electron density away from the nitrogen atom. This reduces the availability of the nitrogen's lone pair for protonation, making morpholine a considerably weaker base.[12]

Conclusion

The basicity of N-cyclohexyl-3-methylcyclohexan-1-amine, as estimated from its structural analog dicyclohexylamine, is comparable to that of other dialkyl secondary amines, with an expected pKa in the range of 10.4-10.5. This positions it as a relatively strong base, suitable for forming stable salts at physiological pH. The comparative analysis with other secondary amines highlights the critical interplay of electronic effects, steric hindrance, and solvation in determining the precise pKa value. The electron-donating nature of the alkyl substituents is the primary contributor to its high basicity, while the steric bulk of the cyclohexyl rings likely tempers this effect to some extent. In contrast, the presence of an electron-withdrawing heteroatom, as seen in morpholine, dramatically reduces basicity. For drug development professionals, a thorough understanding of these structure-basicity relationships is indispensable for the rational design of molecules with optimized pharmacokinetic and pharmacodynamic properties.

References

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A Comparative Toxicological Assessment: N-cyclohexyl-3-methylcyclohexan-1-amine vs. Dicyclohexylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the toxicological profiles of N-cyclohexyl-3-methylcyclohexan-1-amine and dicyclohexylamine. The information herein is intended to assist in hazard identification, risk assessment, and the selection of appropriate compounds in research and development settings.

Introduction

N-cyclohexyl-3-methylcyclohexan-1-amine and dicyclohexylamine are both cyclic aliphatic amines. Their structural similarities and differences influence their chemical properties and, consequently, their toxicological profiles. Understanding these differences is crucial for safe handling and application.

• N-cyclohexyl-3-methylcyclohexan-1-amine: Information on the specific toxicity of this compound is limited in publicly available literature.[1][2]

• Dicyclohexylamine (DCHA): This compound is more widely studied and has a more comprehensive toxicological dataset available. It is a colorless liquid with a faint fish-like odor and is less dense than water.[3] It is used in the production of paints, varnishes, and detergents.[3]

Comparative Toxicity Profile

The following table summarizes the available toxicological data for both compounds. Data for N-cyclohexyl-3-methylcyclohexan-1-amine is sparse, and therefore, some comparisons are based on general hazard classifications.

Toxicological Endpoint	N-cyclohexyl-3-methylcyclohexan-1-amine	Dicyclohexylamine (DCHA)
Acute Oral Toxicity	Category 4: Harmful if swallowed (H302)[4]	LD50 (rat, oral): 200 - 373 mg/kg[5][6][7][8][9][10][11]
Acute Dermal Toxicity	Category 4: Harmful in contact with skin (H312)[4]	LD50 (rabbit, dermal): 200 - 316 mg/kg[5][7][8]
Acute Inhalation Toxicity	Category 4: Harmful if inhaled (H332)[4]	LC50 (rat, inhalation, 6h): > 1.4 mg/L[6][7][11]
Skin Corrosion/Irritation	Category 1B: Causes severe skin burns and eye damage (H314)[4]	Corrosive to the skin[5][6][7][9][10]
Serious Eye Damage/Irritation	Implied by Skin Corrosion Cat. 1B	Strong eye irritant potential; Causes severe eye irritation[5][6][7][11]
Respiratory or Skin Sensitization	No data available	No studies available to evaluate sensitization potential[5]
Germ Cell Mutagenicity	No data available	Negative in Ames test (S. typhimurium) and micronucleus test (mouse)[7][9][11]
Reproductive Toxicity	No data available	Suspected of damaging fertility or the unborn child (H361)[10]
Specific Target Organ Toxicity (Single Exposure)	Category 3: May cause drowsiness or dizziness (H336)[4]	No data available
Specific Target Organ Toxicity (Repeated Exposure)	No data available	May cause damage to organs through prolonged or repeated exposure[6][10]

Analysis:

Dicyclohexylamine has been tested for genotoxicity and was found to be negative in the Ames and micronucleus tests.[7][9][11] There is no available data on the genotoxicity of N-cyclohexyl-3-methylcyclohexan-1-amine. DCHA is also suspected of having reproductive toxicity.[10]

Experimental Protocols for Toxicological Assessment

To further elucidate and compare the toxicological profiles of these compounds, standardized experimental protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD), should be employed.[12][13] These guidelines provide internationally accepted methods for chemical safety testing.

This method is used to estimate the acute oral toxicity of a substance.[14][15][16][17]

Principle: A stepwise procedure is used with a limited number of animals per step. The outcome of each step determines the dose for the next step. The classification is based on the number of animals that die at a given dose level.

Experimental Workflow:

Caption: OECD 423 Acute Oral Toxicity Workflow

Methodology:

• Animal Selection: Use healthy, young adult rodents (rats are preferred).[14]

• Dose Administration: Administer the test substance orally via gavage. The volume should generally not exceed 1 mL/100g of body weight for aqueous solutions.[14]

• Observation: Observe animals for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Necropsy: Perform a gross necropsy on all animals at the end of the study.

This test determines the potential of a substance to cause skin irritation or corrosion.[18][19][20][21]

Principle: The test substance is applied to the skin of an animal (typically a rabbit) for a defined period. The skin is then observed for signs of erythema (redness) and edema (swelling).

Experimental Workflow:

Caption: OECD 404 Dermal Irritation/Corrosion Workflow

Methodology:

• Animal Selection: Use healthy, young adult albino rabbits.[18][20]

• Application: Apply 0.5 mL of the liquid test substance to a small area of shaved skin (approximately 6 cm²).[18][20] An untreated area serves as a control.

• Exposure: The exposure period is 4 hours.[18][20]

• Observation: Examine for signs of erythema and edema and score them according to a standardized scale. Observations are made for up to 14 days to assess the reversibility of any effects.[18]

This in vitro test is used to assess the mutagenic potential of a substance.[22][23][24]

Principle: The test uses several strains of bacteria (Salmonella typhimurium and Escherichia coli) that have mutations in genes required for histidine or tryptophan synthesis, respectively.[22][23] The test substance is assessed for its ability to cause a reverse mutation, allowing the bacteria to grow on a medium lacking the required amino acid.

Experimental Workflow:

Caption: OECD 471 Ames Test Workflow

Methodology:

• Test Strains: Use at least five strains of bacteria, including those that can detect both base-pair substitution and frameshift mutations.[23]

• Metabolic Activation: Conduct the test with and without an exogenous metabolic activation system (S9 fraction) to account for metabolites that may be mutagenic.[22]

• Dose Levels: Use at least five different concentrations of the test substance.[22][23]

• Data Analysis: A positive result is characterized by a dose-related increase in the number of revertant colonies and/or a reproducible increase at one or more concentrations.

Conclusion

The available data indicates that both N-cyclohexyl-3-methylcyclohexan-1-amine and dicyclohexylamine are hazardous chemicals that require careful handling. Dicyclohexylamine has a more comprehensive toxicological profile, demonstrating significant acute toxicity, skin and eye corrosivity, and potential reproductive toxicity. While less data is available for N-cyclohexyl-3-methylcyclohexan-1-amine, its classification as a skin corrosive and harmful by multiple routes of exposure warrants a high degree of caution.

For a more definitive comparative risk assessment, further testing of N-cyclohexyl-3-methylcyclohexan-1-amine according to standardized OECD guidelines is strongly recommended. This would include, at a minimum, acute toxicity studies (oral, dermal, and inhalation), a skin sensitization study, and a bacterial reverse mutation assay.

References

• Dicyclohexylamine - OECD Existing Chemicals Database. (2006, May 11). Retrieved from [Link]

• OECD Guidelines for the Testing of Chemicals - Wikipedia. Retrieved from [Link]

• Test No. 404: Acute Dermal Irritation/Corrosion. (2015, July 28). OECD. Retrieved from [Link]

• OECD GUIDELINE FOR THE TESTING OF CHEMICALS. (2009, September 7). Retrieved from [Link]

• Reverse mutation test on bacteria according to OECD 471. (2021, August 10). Analytice. Retrieved from [Link]

• Test No. 471: Bacterial Reverse Mutation Test. (2020, June 29). OECD. Retrieved from [Link]

• OECD 404: Acute skin irritation. Retrieved from [Link]

• Test No. 404: Acute Dermal Irritation/Corrosion. (2002, April 24). OECD. Retrieved from [Link]

• OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. (2023, September 13). Retrieved from [Link]

• OECD TG 404 Acute Dermal Toxicity Testing Strategy Combining the Use of the EpiSkin Validated Test Methods. Retrieved from [Link]

• Oecd guidelines for toxicology studies. (PPTX). Slideshare. Retrieved from [Link]

• OECD 404: Acute Dermal Irritation/Corrosion. Nucro-Technics. (2024, May 12). Retrieved from [Link]

• Test No. 423: Acute Oral toxicity - Acute Toxic Class Method. (2002, February 8). OECD. Retrieved from [Link]

• Guidelines for the Testing of Chemicals. OECD. Retrieved from [Link]

• Dicyclohexylamine. PubChem. NIH. Retrieved from [Link]

• OECD Guideline For Acute oral toxicity (TG 423). (PPTX). Slideshare. Retrieved from [Link]

• 3-methyl-N-(3-methylcyclohexyl)cyclohexan-1-amine — Chemical Substance Information. Retrieved from [Link]

• N,N-Dicyclohexylamine Chemical Substances Control Law Reference No. Retrieved from [Link]

• ジシクロヘキシルアミン - 化学物質 - 職場のあんぜんサイト. (2009, March 30). Retrieved from [Link]

• 微生物を用いる変異原性試験の具体的手法及び試験結果の評価方法. Retrieved from [Link]

• OECD 471 Ames Test (GLP) | Fast, Reliable Genotoxicity Data. Gentronix. (2026, March 19). Retrieved from [Link]

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• Acute Toxicity. Joint Research Centre - European Commission. Retrieved from [Link]

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• 3-methyl-n-(3-methylcyclohexyl)cyclohexan-1-amine (C14H27N). PubChemLite. Retrieved from [Link]

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• Ｎ，Ｎ－ジメチルシクロヘキシルアミン. 総務省消防庁. Retrieved from [Link]

• Chemical Properties of Cyclohexanamine, N-cyclohexyl- (CAS 101-83-7). Cheméo. Retrieved from [Link]

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Safety & Regulatory Compliance

N-cyclohexyl-3-methylcyclohexan-1-amine proper disposal procedures

Operational Guide for the Safe Handling and Disposal of N-cyclohexyl-3-methylcyclohexan-1-amine

As a Senior Application Scientist, I emphasize that managing the lifecycle of specialized reagents is just as critical as the experimental workflows they enable. N-cyclohexyl-3-methylcyclohexan-1-amine (CAS: 861540-12-7) is a sterically hindered, secondary cycloaliphatic amine. While highly valuable in drug development and advanced polymer synthesis, it presents specific logistical and safety challenges due to its high alkalinity, corrosivity, and potential for violent exothermic reactions.

This guide provides a comprehensive, self-validating operational framework for the safe accumulation and final disposal of this compound, ensuring strict compliance with Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) standards [1].

Physicochemical & Hazard Profile

To design a safe disposal strategy, we must first quantify the physical and chemical parameters that dictate the compound's behavior in a waste stream.

Property / Hazard	Value / Classification	Operational Implication
CAS Number	861540-12-7	Unique identifier required for all hazardous waste manifests.
Molecular Formula	C13H25N	High carbon/hydrogen content; highly suitable for thermal destruction.
Molecular Weight	195.34 g/mol	Used to calculate stoichiometric neutralization if spill remediation is required.
Chemical Class	Cycloaliphatic Amine	Acts as a strong Lewis base; reacts exothermically with epoxies and acids.
RCRA Classification	Characteristic Waste (D002)	Must be managed as a corrosive hazardous waste if aqueous pH ≥ 12.5.
GHS Hazards	Corrosive, Sensitizer, Aquatic Toxicity	Mandates secondary containment, strict PPE, and zero drain disposal.

The Causality of Amine Hazards and Segregation Logic

Do not rely on rote memorization of incompatible chemical lists; instead, understand the mechanistic causality behind the hazards to prevent catastrophic lab incidents [2].

• The Epoxy Polymerization Hazard: Cycloaliphatic amines are highly efficient curing agents. If this amine waste is inadvertently mixed with uncured epoxy monomers in a general organic waste carboy, it will initiate a rapid, uncontrolled exothermic polymerization. This generates sufficient heat to melt plastic waste containers, boil off toxic volatiles, and potentially cause fires.

• Acid/Oxidizer Reactivity: As a strong base, this amine reacts violently with acids. Mixing it with nitric acid or other oxidizers can lead to explosive degradation and the release of toxic nitrogen oxide (NOx) gases.

• Metal Complexation: Amines can complex with transition metals and actively corrode copper, brass, and carbon steel over time. Therefore, waste must strictly be stored in High-Density Polyethylene (HDPE) or glass containers, never metal.

Step-by-Step Disposal Methodologies

Every safety protocol must be a "self-validating system"—meaning the procedure itself contains built-in checks to confirm it was executed correctly.

Protocol A: Satellite Accumulation Area (SAA) Containerization

• Receptacle Selection: Select a dedicated, chemically resistant HDPE carboy. Causality: HDPE resists the alkaline and organic nature of the amine, whereas metal will corrode and standard PET may degrade over time.

• Segregation Verification: Review the SAA waste log prior to addition. Ensure the carboy contains no epoxies, anhydrides, or strong acids.

• Transfer: Working inside a certified fume hood, use a dedicated wide-mouth funnel to transfer the amine waste to prevent the inhalation of corrosive vapors.

• Labeling: Immediately apply a compliant RCRA tag labeled: "Hazardous Waste - Corrosive/Toxic (D002) - Contains N-cyclohexyl-3-methylcyclohexan-1-amine."

• System Validation Check: After sealing the container, wipe the exterior of the carboy with a pH indicator strip moistened with deionized water. Validation: If the strip turns blue/purple (indicating alkalinity), the exterior is contaminated and must be decontaminated immediately to protect downstream handlers.

Protocol B: Spill Remediation and Decontamination

• Containment: Don chemical-resistant neoprene gloves, splash goggles, and a lab coat. Surround the spill with an inert absorbent such as vermiculite or dry sand. Causality: Never use combustible absorbents like sawdust; the heat of reaction with the amine can cause spontaneous ignition.

• Collection: Sweep the absorbed material using non-sparking tools and place it into a solid hazardous waste container.

• Decontamination: Wash the spill surface with copious amounts of water to dilute and remove residual alkalinity. Collect the rinse water as hazardous waste [3].

• System Validation Check: Test the cleaned spill surface with a moistened pH strip. Validation: A return to a neutral pH (7.0) physically validates that the corrosive amine residue has been completely neutralized and removed.

Final Destruction: The "Cradle-to-Grave" Endpoint

Under EPA regulations, laboratories maintain "cradle-to-grave" liability for their chemical waste [1]. N-cyclohexyl-3-methylcyclohexan-1-amine cannot be poured down the drain due to its severe aquatic toxicity and the inability of standard municipal wastewater treatment plants to process heavy organic amines [4].

The only acceptable endpoint for this compound is High-Temperature Incineration . Commercial disposal facilities will incinerate the waste at temperatures exceeding 1,000°C. Because the molecule contains nitrogen, the incineration facility must be equipped with specialized NOx scrubbers to capture nitrogen oxides, preventing the release of smog-forming pollutants into the atmosphere.

Waste Management Workflow Visualization

Fig 1: Step-by-step hazardous waste disposal workflow for cycloaliphatic amines.

References

• Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov. Available at:[Link]

• Vanderbilt University Medical Center. "Laboratory Guide for Managing Chemical Waste." VUMC Office of Clinical and Research Safety. Available at:[Link]

• Environmental Marketing Services. "Disposal of Chemicals in the Laboratory." EMS LLC. Available at:[Link]

• University of Cambridge Safety Office. "Disposal of Chemical Waste." Cam.ac.uk. Available at:[Link]

Personal protective equipment for handling N-cyclohexyl-3-methylcyclohexan-1-amine

As a Senior Application Scientist, I understand that handling complex secondary amines like N-cyclohexyl-3-methylcyclohexan-1-amine requires more than just a cursory glance at a Safety Data Sheet (SDS). To ensure absolute safety and experimental integrity, laboratory professionals must understand the causality behind the hazards.

This guide synthesizes physicochemical data with field-proven operational protocols, empowering you to build a self-validating safety ecosystem in your laboratory.

Part 1: Chemical & Hazard Profile (The "Why")

N-cyclohexyl-3-methylcyclohexan-1-amine is a bulky, secondary cycloaliphatic amine. Its unique molecular architecture dictates its behavior in both synthetic applications and biological exposures.

Mechanistic Hazard Insight: The dual-aliphatic ring structure confers extreme lipophilicity, allowing the molecule to rapidly partition into the lipid bilayers of the human stratum corneum. Once absorbed, the unshared electron pair on the secondary amine acts as a strong Brønsted-Lowry base. This causes liquefaction necrosis of deep tissues—destroying nerve endings rapidly, which means severe, irreversible chemical burns can occur before the user registers any pain[1]. Furthermore, cycloaliphatic amines are highly resistant to biodegradation due to steric hindrance, making them persistently toxic to aquatic ecosystems[1].

Table 1: Physicochemical & Hazard Profile

Property / Hazard	Data / Classification	Operational Implication
CAS Number	861540-12-7[]	Use for precise inventory and waste tracking.
Molecular Formula	C13H25N[]	High carbon-to-nitrogen ratio indicates extreme lipophilicity.
Corrosivity (H314)	Causes severe skin/eye burns	Requires absolute dermal and ocular barrier protection[1].
Sensitization (H317)	Allergic skin reaction	Repeated micro-exposures can trigger permanent systemic allergies.
Aquatic Toxicity (H410)	Very toxic to aquatic life	Zero-tolerance policy for drain disposal; strict waste segregation[1].

Part 2: Personal Protective Equipment (PPE) Matrix

A common, dangerous assumption in the lab is that standard nitrile gloves protect against all organics. This is false. Aliphatic and cycloaliphatic amines permeate thin nitrile rapidly, acting as a Trojan horse that traps the corrosive chemical against the skin[3].

Table 2: PPE Compatibility & Permeation Matrix

PPE Material	Breakthrough Time	Degradation	Recommendation Status & Causality
Butyl Rubber	> 480 mins	Excellent	Primary Choice. The dense cross-linking of butyl rubber provides a superior barrier against lipophilic amines[4].
EVAL (Silver Shield)	> 480 mins	Excellent	Primary Choice. Ideal as an under-glove for highly sensitive operations[4].
Heavy Nitrile (>8 mil)	10 - 30 mins	Fair	Incidental Splash Only. Must be removed immediately if contaminated[3].
Thin Nitrile (<4 mil)	< 5 mins	Poor	DO NOT USE. Permeates rapidly without visible degradation[3].
Latex	Immediate	Severe	DO NOT USE. Latex chemically degrades in the presence of amine compounds[5].

Required Body & Eye Protection:

• Vision: Chemical splash goggles paired with a full-face shield. (Amines cause rapid corneal necrosis; safety glasses are insufficient).

• Body: Tychem® apron over a flame-resistant lab coat.

Part 3: Self-Validating Operational Protocols

To guarantee safety, every operational step must include a built-in validation check. Do not proceed to the next step unless the validation condition is met.

Step 1: Environmental Validation

• Action: Conduct all handling inside a certified chemical fume hood.

• Validation: Visually inspect the hood's magnehelic gauge. Do not uncap the amine unless the face velocity reads strictly between 100–120 fpm .

Step 2: PPE Integrity Check

• Action: Don Butyl rubber gloves.

• Validation: Perform a pneumatic inflation test (trap air in the glove and roll the cuff) to ensure zero micro-punctures prior to handling the reagent.

Step 3: Apparatus Inspection (The Copper Hazard)

• Action: Assemble your reaction glassware and transfer lines. Use only PTFE, glass, or stainless steel.

• Validation: Visually verify the absolute absence of brass or copper fittings. Causality: Amines act as tetradentate ligands, forming highly soluble coordination complexes with copper (e.g., [Cu(amine)4​]2+ ). This causes rapid, catastrophic galvanic corrosion of brass/copper equipment[5].

Step 4: Inert Dispensing

• Action: Dispense the amine under a blanket of Argon or Nitrogen.

• Validation: Observe the syringe or transfer line. If a cloudy white precipitate forms, the system is not airtight. Causality: Aliphatic amines are highly nucleophilic and readily absorb atmospheric CO2​ to form insoluble carbamate salts, which degrade reagent purity and clog fine needles.

Part 4: Emergency Spill & Decontamination Plan

In the event of a spill, immediate, calculated action is required. Do not use combustible materials (like sawdust) to absorb amine spills, as the heat of neutralization can cause ignition.

• Evacuate & Isolate: If the spill is >100 mL outside the fume hood, evacuate the lab immediately.

• Containment: Surround the spill with an inert, non-combustible absorbent (e.g., dry sand or vermiculite).

• Neutralization: Carefully neutralize the absorbed residue with a dilute, weak acid (e.g., 5% acetic acid). Never use strong mineral acids (like Nitric or Sulfuric acid) as the exothermic reaction will cause violent splattering.

• Dermal Exposure Response: If skin contact occurs, strip contaminated clothing immediately and flush the area in a safety shower for a minimum of 20 minutes[1]. Never attempt to neutralize amines on the skin with acid; the resulting exothermic heat will worsen the tissue burn.

Part 5: Strategic Waste Disposal Plan

Improper disposal of secondary amines can lead to the creation of highly carcinogenic byproducts.

Step 1: Segregation from Nitrosating Agents (Critical)

• Action: Never mix N-cyclohexyl-3-methylcyclohexan-1-amine waste with acidic waste containing nitrites ( NO2−​ ) or nitrogen oxides ( NOx​ ).

• Causality: Secondary amines react with nitrosating agents under mildly acidic conditions to form N-nitrosamines . Nitrosamines are notorious alkylating agents and exceptionally potent mutagens/carcinogens.

Step 2: Labeling and Storage

• Action: Store in a dedicated, chemically compatible high-density polyethylene (HDPE) waste carboy.

• Validation: Ensure the waste tag explicitly reads: "Corrosive/Toxic Organic Waste (Contains Secondary Cycloaliphatic Amines) - DO NOT MIX WITH ACIDS OR NITRITES."

Workflow Visualization

Caption: Logical workflow for handling and disposing of secondary cycloaliphatic amines.

References

• CAS 55514-25-5 (2,4-Diethyloctanol) - Building Block / BOC Sciences (Contains physicochemical data for CAS 861540-12-7). BOC Sciences.
• Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal.American Chemistry Council.
• What Should You Not Use Nitrile Gloves For? Key Limitations.FYG Gloves.
• Safety Data Sheet - RCC Corrosion (Cycloaliphatic Amines).RCC Corrosion Control.
• SAFETY DATA SHEET - FreemanSupply.com (Cycloaliphatic Amines).Freeman Supply.

Sources

• 1. rcc-corrosion.com [rcc-corrosion.com]
• 3. What Should You Not Use Nitrile Gloves For? Key Limitations [fygloves.com]
• 4. freemansupply.com [freemansupply.com]
• 5. americanchemistry.com [americanchemistry.com]